Technical Documentation Center

5-Bromo-8-iodo-1,7-naphthyridine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Bromo-8-iodo-1,7-naphthyridine

Core Science & Biosynthesis

Foundational

The Strategic Deployment of Di-halogenated 1,7-Naphthyridines in Modern Medicinal Chemistry: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist Abstract The 1,7-naphthyridine scaffold has emerged as a privileged heterocyclic motif in medicinal chemistry, p...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The 1,7-naphthyridine scaffold has emerged as a privileged heterocyclic motif in medicinal chemistry, prized for its role in a multitude of biologically active compounds, particularly in the realm of kinase inhibition.[1][2][3] Its rigid, planar structure and the specific arrangement of nitrogen atoms offer a unique platform for developing targeted therapeutics. This guide provides an in-depth technical exploration of di-halogenated 1,7-naphthyridine building blocks, crucial intermediates that unlock the synthetic versatility of this core. We will delve into the strategic synthesis of these key synthons, dissect the nuances of their reactivity in pivotal cross-coupling reactions, and present case studies that underscore their successful application in contemporary drug discovery programs.

The 1,7-Naphthyridine Core: A Foundation for Targeted Therapies

The 1,7-naphthyridine core, an isomeric form of diazanaphthalene, is an electron-deficient heteroaromatic system. This inherent electronic property governs its reactivity, making it susceptible to nucleophilic aromatic substitution, especially when functionalized with suitable leaving groups like halogens.[4] From a medicinal chemistry perspective, the two nitrogen atoms within the bicyclic structure are strategically positioned to act as hydrogen bond acceptors, facilitating precise interactions with biological targets such as the hinge region of protein kinases. This has led to the development of potent inhibitors for a range of kinases implicated in oncology and inflammatory diseases.[1][2][3]

The strategic value of di-halogenated 1,7-naphthyridines lies in their capacity for sequential and regioselective functionalization. The differential reactivity of various halogens (e.g., I > Br > Cl) in palladium-catalyzed cross-coupling reactions allows for a stepwise and controlled introduction of diverse substituents, enabling the systematic exploration of structure-activity relationships (SAR).

Synthesis of Di-halogenated 1,7-Naphthyridine Building Blocks

The construction of the 1,7-naphthyridine core and its subsequent di-halogenation are critical first steps. While numerous methods exist for the synthesis of the parent heterocycle, the preparation of di-halogenated derivatives often involves multi-step sequences starting from substituted pyridine precursors.

Illustrative Synthesis of a Dichloro-1,7-naphthyridine Derivative

Experimental Protocol: Hypothetical Synthesis of 2,8-Dichloro-1,7-naphthyridine

Step 1: Synthesis of 1,7-Naphthyridine-2,8-dione

A mixture of a suitable aminopyridine derivative and a malonic acid equivalent is heated in a high-boiling point solvent such as Dowtherm A or subjected to microwave irradiation to facilitate the initial condensation and subsequent cyclization to form the dihydroxy-1,7-naphthyridine (which exists predominantly in the dione tautomeric form).

Step 2: Chlorination to 2,8-Dichloro-1,7-naphthyridine

  • To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 1,7-naphthyridine-2,8-dione (1.0 equiv).

  • Carefully add phosphorus oxychloride (POCl₃) (10-15 equiv) in a fume hood.

  • Optionally, a catalytic amount of a tertiary amine base like N,N-dimethylaniline can be added to facilitate the reaction.

  • Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 4-6 hours, monitoring the reaction progress by TLC or LC-MS.

  • After completion, cool the reaction mixture to room temperature and carefully quench by pouring it slowly onto crushed ice with vigorous stirring.

  • Neutralize the acidic solution with a saturated aqueous solution of sodium bicarbonate or sodium hydroxide until the pH is approximately 7-8.

  • Extract the aqueous layer with an organic solvent such as dichloromethane or ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 2,8-dichloro-1,7-naphthyridine.

Synthesis of a Dibromo-1,7-naphthyridine Derivative

The synthesis of dibrominated 1,7-naphthyridines can be approached similarly, with the halogenation step employing a brominating agent such as phosphorus oxybromide (POBr₃). Alternatively, electrophilic bromination of an activated 1,7-naphthyridine precursor can be employed.

Illustrative Synthetic Workflow for a Di-halogenated 1,7-Naphthyridine

G cluster_0 Core Synthesis cluster_1 Halogenation Aminopyridine_Derivative Aminopyridine Derivative Condensation_Cyclization Condensation/ Cyclization Aminopyridine_Derivative->Condensation_Cyclization Malonic_Acid_Equivalent Malonic Acid Equivalent Malonic_Acid_Equivalent->Condensation_Cyclization 1,7-Naphthyridine-dione 1,7-Naphthyridine-dione Condensation_Cyclization->1,7-Naphthyridine-dione Halogenation_Reaction Halogenation 1,7-Naphthyridine-dione->Halogenation_Reaction Halogenating_Agent Halogenating Agent (e.g., POCl₃, POBr₃) Halogenating_Agent->Halogenation_Reaction Di-halogenated_1,7-Naphthyridine Di-halogenated 1,7-Naphthyridine Halogenation_Reaction->Di-halogenated_1,7-Naphthyridine G Di-halogenated_Naphthyridine Di-halogenated 1,7-Naphthyridine (e.g., 5-Bromo-8-chloro) First_Coupling First Cross-Coupling (e.g., Suzuki at C5-Br) Di-halogenated_Naphthyridine->First_Coupling Mono-functionalized_Intermediate Mono-functionalized Intermediate (e.g., 5-Aryl-8-chloro) First_Coupling->Mono-functionalized_Intermediate Second_Coupling Second Cross-Coupling (e.g., Buchwald-Hartwig at C8-Cl) Mono-functionalized_Intermediate->Second_Coupling Di-functionalized_Product Di-functionalized Product Second_Coupling->Di-functionalized_Product

Sources

Exploratory

Introduction: The Strategic Importance of the Di-halogenated 1,7-Naphthyridine Scaffold

An In-Depth Technical Guide to the Electronic Properties of the 5-Bromo-8-Iodo-1,7-Naphthyridine Core The 1,7-naphthyridine scaffold has been identified as a "privileged structure" in medicinal chemistry and materials sc...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Electronic Properties of the 5-Bromo-8-Iodo-1,7-Naphthyridine Core

The 1,7-naphthyridine scaffold has been identified as a "privileged structure" in medicinal chemistry and materials science, owing to its rigid, planar geometry and unique electronic characteristics.[1] This nitrogen-containing heterocyclic system is a cornerstone in the development of therapeutics, including kinase inhibitors and anti-infective agents, as well as functional materials for organic electronics.[2][3][4][5] The introduction of halogen atoms onto this core profoundly modulates its electronic properties, influencing everything from intermolecular interactions to chemical reactivity.

This guide focuses on the specific and strategically important 5-bromo-8-iodo-1,7-naphthyridine core. The presence of two different, heavy halogens at electronically distinct positions creates a molecule with a highly tunable and versatile profile. The inherent electron-deficient nature of the naphthyridine ring is further amplified by the inductive effects of the bromine and iodine atoms.[2] This di-halogenation pattern not only impacts the core's photophysical properties but, more critically, offers the potential for sequential, site-selective functionalization through palladium-catalyzed cross-coupling reactions.[6] Understanding the fundamental electronic properties of this core is paramount for its rational application in drug design and materials engineering.

This document serves as a technical resource for researchers, providing a theoretical framework for the electronic properties of 5-bromo-8-iodo-1,7-naphthyridine, detailed protocols for its characterization, and insights into its potential applications.

Section 1: Theoretical and Computational Analysis of Electronic Properties

The electronic landscape of the 5-bromo-8-iodo-1,7-naphthyridine core is dictated by the interplay between the electron-deficient naphthyridine system and the dual halogen substituents. Computational methods, such as Density Functional Theory (DFT), are invaluable for predicting these properties before embarking on extensive experimental work.[7][8]

Molecular Structure and Electron Distribution

The core structure, with its IUPAC numbering, sets the stage for understanding its electronic characteristics.

Caption: Molecular structure of 5-bromo-8-iodo-1,7-naphthyridine.
Influence of Halogen Substituents

The bromine and iodine atoms exert strong inductive electron-withdrawing effects, which lowers the energy levels of the frontier molecular orbitals (HOMO and LUMO). This effect is critical for applications in organic electronics, where tuning these levels is essential for efficient charge injection and transport.[9][10] The "heavy atom effect" introduced by both bromine and especially iodine is also predicted to influence the photophysical properties, potentially promoting intersystem crossing from singlet to triplet excited states.[7][8]

PropertyFluorine (F)Chlorine (Cl)Bromine (Br)Iodine (I)Causality & Implication for the Core
Pauling Electronegativity3.983.162.962.66All halogens are strongly electron-withdrawing, making the naphthyridine core more electron-deficient. This enhances susceptibility to nucleophilic attack and lowers HOMO/LUMO energies.
C-X Bond Energy (kJ/mol)~485~340~285~210The C-I bond is significantly weaker than the C-Br bond. This is the electronic basis for selective reactivity in cross-coupling, allowing the C-I bond to undergo oxidative addition to a palladium catalyst under milder conditions.[6][11]
Polarizability (ų)0.562.183.054.7Higher polarizability of I and Br can lead to stronger non-covalent interactions (halogen bonding), which can be crucial for binding to biological targets or for crystal packing in materials.[12][13]
Predicted Reactivity: A Platform for Orthogonal Functionalization

The differential C-X bond dissociation energies are the cornerstone of this core's synthetic utility. The weaker carbon-iodine bond at the 8-position is expected to be significantly more reactive in palladium-catalyzed cross-coupling reactions than the carbon-bromine bond at the 5-position.[6] This allows for a sequential, two-step functionalization strategy, providing a powerful tool for generating molecular diversity from a single precursor.

G start 5-Bromo-8-Iodo- 1,7-Naphthyridine suzuki1 Suzuki Coupling 1 (Mild Conditions) Pd(OAc)₂, SPhos K₃PO₄, Toluene/H₂O start->suzuki1 Reacts at C-I bond intermediate 5-Bromo-8-Aryl- 1,7-Naphthyridine suzuki1->intermediate suzuki2 Suzuki Coupling 2 (Forcing Conditions) Pd₂(dba)₃, XPhos K₂CO₃, Dioxane, 100°C intermediate->suzuki2 Reacts at C-Br bond buchwald Buchwald-Hartwig Amination Pd(OAc)₂, BINAP NaOtBu, Toluene intermediate->buchwald Reacts at C-Br bond product1 5-Aryl'-8-Aryl- 1,7-Naphthyridine suzuki2->product1 product2 5-Amino-8-Aryl- 1,7-Naphthyridine buchwald->product2

Caption: Logical workflow for orthogonal cross-coupling reactions.

Section 2: Experimental Characterization Workflow

Validating the theoretical predictions and fully elucidating the electronic properties of the 5-bromo-8-iodo-1,7-naphthyridine core requires a systematic experimental approach.

G synthesis Synthesis & Purification nmr NMR Spectroscopy (¹H, ¹³C, COSY, HSQC) synthesis->nmr Identity & Purity ms Mass Spectrometry (HRMS-ESI) synthesis->ms Identity & Purity uvvis UV-Vis & Fluorescence Spectroscopy synthesis->uvvis Optical Properties cv Cyclic Voltammetry (CV) synthesis->cv Redox Behavior structure Structural Confirmation nmr->structure ms->structure photophysical Photophysical Properties uvvis->photophysical electrochemical Electrochemical Profile (HOMO/LUMO Estimation) cv->electrochemical final Comprehensive Electronic Characterization structure->final photophysical->final electrochemical->final

Caption: Experimental workflow for physicochemical characterization.
Synthesis Protocol

While a specific protocol for 5-bromo-8-iodo-1,7-naphthyridine is not widely published, a plausible route can be designed based on established methods like the Friedländer annulation, followed by halogenation steps.[1] A potential precursor could be 5-bromo-[1][14]naphthyridin-8-ylamine, which is commercially available.

Protocol: Diazotization and Iodination of 5-Bromo-[1][14]naphthyridin-8-ylamine

  • Rationale: The Sandmeyer reaction, or a related diazotization-iodination protocol, is a classic and reliable method for converting an aromatic amine to an aryl iodide. This avoids handling hazardous iodine reagents directly in a high-temperature reaction.

  • Reaction Setup: In a three-neck round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (N₂ or Ar), suspend 5-bromo-[1][14]naphthyridin-8-ylamine (1.0 eq) in a solution of 48% hydroiodic acid (HI, 5.0 eq) and deionized water. Cool the mixture to 0 °C in an ice bath.

  • Diazotization: Prepare a solution of sodium nitrite (NaNO₂, 1.2 eq) in a minimal amount of cold deionized water. Add this solution dropwise to the stirred suspension while maintaining the temperature between 0 and 5 °C. Stir the resulting mixture for 1 hour at this temperature.

  • Iodination: Slowly warm the reaction mixture to room temperature, then heat to 80 °C. The evolution of nitrogen gas should be observed. Maintain heating for 2-3 hours or until gas evolution ceases, monitoring reaction progress by Thin-Layer Chromatography (TLC).

  • Work-up: Cool the reaction to room temperature and quench by the slow addition of a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to neutralize any remaining iodine. Adjust the pH to ~8-9 with a saturated sodium bicarbonate (NaHCO₃) solution.

  • Extraction and Purification: Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate, 3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product should be purified by column chromatography on silica gel to yield the final 5-bromo-8-iodo-1,7-naphthyridine.

Spectroscopic and Electrochemical Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

  • Purpose: To confirm the molecular structure by analyzing the chemical environment of each proton and carbon atom.

  • Protocol: Dissolve ~5-10 mg of the purified compound in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Acquire ¹H, ¹³C, COSY, and HSQC spectra on a 400 MHz or higher spectrometer.[15] The resulting spectra should be consistent with the proposed structure, showing four distinct aromatic proton signals and eight aromatic carbon signals, with chemical shifts influenced by the two nitrogen atoms and two different halogens.

High-Resolution Mass Spectrometry (HRMS)

  • Purpose: To confirm the exact molecular formula.

  • Protocol: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile). Analyze using an ESI-TOF or Orbitrap mass spectrometer in positive ion mode. The observed m/z value for the [M+H]⁺ ion should match the calculated exact mass for C₈H₅BrIN₂⁺ within a 5 ppm error margin. The isotopic pattern should clearly show the presence of one bromine and one iodine atom.

Cyclic Voltammetry (CV)

  • Purpose: To determine the oxidation and reduction potentials, from which the HOMO and LUMO energy levels can be estimated.

  • Protocol:

    • Prepare a 1 mM solution of the compound in a dry, degassed electrolyte solution (e.g., 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF₆) in anhydrous acetonitrile).

    • Use a standard three-electrode setup: a glassy carbon working electrode, a platinum wire counter electrode, and a Ag/AgCl reference electrode.

    • Record the cyclic voltammogram, scanning from a potential where no reaction occurs towards positive potentials (oxidation) and then negative potentials (reduction).

    • Calibrate the potentials by adding ferrocene as an internal standard at the end of the experiment.

    • The HOMO and LUMO energies can be estimated from the onset of the first oxidation (Eₒₓ) and reduction (EᵣₑᏧ) potentials, respectively, using the empirical formulas:

      • E_HOMO = -[Eₒₓ (vs Fc/Fc⁺) + 4.8] eV

      • E_LUMO = -[EᵣₑᏧ (vs Fc/Fc⁺) + 4.8] eV

ParameterPredicted Value/ObservationSource
Molecular FormulaC₈H₄BrIN₂[16]
Molecular Weight334.94 g/mol [16]
HRMS [M+H]⁺ (Calculated)335.8648
Boiling Point (Predicted)386.1 ± 37.0 °C[16]
Density (Predicted)2.259 g/cm³[16]
E_HOMO (Estimated)Expected to be lower (more positive value) than parent naphthyridine due to electron-withdrawing halogens.
E_LUMO (Estimated)Expected to be significantly lower than parent naphthyridine.

Section 3: Potential Applications

The unique electronic profile of the 5-bromo-8-iodo-1,7-naphthyridine core makes it a highly valuable platform for two primary research areas:

  • Medicinal Chemistry: As a fragment for library synthesis. The orthogonal reactivity allows for the rapid generation of diverse derivatives to probe structure-activity relationships (SAR) for biological targets like protein kinases, DNA gyrase, or topoisomerase.[1][5][17] The halogen atoms themselves can participate in halogen bonding, a key interaction for enhancing ligand-protein binding affinity.[12]

  • Materials Science: As a building block for organic electronic materials. The electron-deficient nature is ideal for creating n-type semiconductors used in Organic Field-Effect Transistors (OFETs) and as electron-transporting or host materials in Organic Light-Emitting Diodes (OLEDs).[9][10] Functionalization at the 5- and 8-positions can be used to tune the emission color, charge mobility, and thermal stability of the final material.[10]

Conclusion and Future Outlook

The 5-bromo-8-iodo-1,7-naphthyridine core represents a sophisticated and powerful building block for advanced chemical synthesis. Its electronic properties are defined by a confluence of factors: the inherent electron-deficient 1,7-naphthyridine ring system, the strong inductive effects of two different halogen atoms, and the differential C-X bond strengths that enable site-selective functionalization. This guide provides the theoretical foundation and a practical experimental framework for researchers to unlock the potential of this versatile scaffold. Future work should focus on the experimental validation of its electronic properties, the exploration of its utility in parallel synthesis to build diverse chemical libraries, and its incorporation into novel functional materials for next-generation electronic devices.

References

  • The Ascendant Core: A Comprehensive Review of 1,7-Naphthyridine Chemistry for the Modern Researcher. Benchchem.
  • 2-Methyl-1,7-naphthyridine. Benchchem.
  • Halogen atom effect on the photophysical properties of substituted aza-BODIPY derivatives. Physical Chemistry Chemical Physics (RSC Publishing).
  • Spectroscopic and theoretical studies of derivatives of 1,6-and 1,7-naphthyridines.
  • Molecular Recognition Studies on Naphthyridine Deriv
  • Silver-Catalyzed Synthesis of Functionalized 1,7-Naphthyridine Derivatives Using 2-Aminobenzamide Derivatives and ortho-Alkynylquinoline Carbaldehydes as Starting M
  • Spectroscopic investigations on DNA binding profile of two new naphthyridine carboxamides and their application as turn-on fluorescent DNA staining probes. Taylor & Francis Online.
  • Antimicrobial Activity of Naphthyridine Derivatives.
  • Medicinal Chemistry Perspective of 1,8-Naphthyridines as Anticancer Agents. PubMed.
  • Technical Support Center: Optimizing Catalyst Loading for Cross-Coupling of 5-Bromo-8-chloro-1,7-naphthyridine. Benchchem.
  • A Comparative Guide to the Reactivity of Bromo- vs. Iodo-Naphthoic Acid Derivatives in Cross-Coupling Reactions. Benchchem.
  • Design, synthesis, and anti-mycobacterial evaluation of 1,8-naphthyridine-3-carbonitrile analogues. RSC Publishing.
  • Photophysical Properties of Nitrated and Halogenated Phosphorus Tritolylcorrole Complexes: Insights
  • Applications of 1,5-Naphthyridine-4-Carboxylic Acid Derivatives in Organic Electronics. Benchchem.
  • 5-Bromo-8-methoxy-1,7-naphthyridine. Benchchem.
  • 5-bromo-8-iodo-[1][14]naphthyridine CAS. ChemicalBook.

  • Novel naphthyridine-based compounds in small molecular non-doped OLEDs: Synthesis, properties and their versatile applications for organic light-emitting diodes.
  • A Comprehensive Ab Initio Study of Halogenated A···U and G···C Base Pair Geometries and Energies. MDPI.

Sources

Protocols & Analytical Methods

Method

Application Note: Regioselective Suzuki-Miyaura Coupling of 5-Bromo-8-iodo-1,7-naphthyridine

Executive Summary This guide details the regioselective functionalization of 5-bromo-8-iodo-1,7-naphthyridine , a critical scaffold in the synthesis of kinase inhibitors (e.g., PDE4, p38 MAP kinase) and anti-infectives.[...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the regioselective functionalization of 5-bromo-8-iodo-1,7-naphthyridine , a critical scaffold in the synthesis of kinase inhibitors (e.g., PDE4, p38 MAP kinase) and anti-infectives.[1] The presence of two distinct halogen handles—an iodine at the C8 position and a bromine at the C5 position—allows for sequential, programmable assembly of complex heterocycles.

This protocol leverages the significant electronic and bond-energy differences between the C8-I and C5-Br sites to achieve >95% regioselectivity for the C8 position under mild conditions, followed by activation of the C5 position under forcing conditions.

Mechanistic Basis of Regioselectivity

Successful sequential coupling relies on exploiting the reactivity hierarchy of the substrate. The 5-bromo-8-iodo-1,7-naphthyridine scaffold presents two electrophilic sites with distinct reactivity profiles:

Reactivity Hierarchy
  • Primary Site (C8-Iodo):

    • Leaving Group Ability: The C–I bond is significantly weaker (approx. 53 kcal/mol) than the C–Br bond (approx. 68 kcal/mol), facilitating faster oxidative addition by the Pd(0) catalyst.

    • Electronic Activation: The C8 position is

      
       to the N7 nitrogen. The inductive electron-withdrawing effect of the adjacent nitrogen renders C8 highly electrophilic, stabilizing the Pd(II) intermediate after oxidative addition.
      
    • Outcome: Reacts rapidly at Room Temperature (RT) to 60°C.

  • Secondary Site (C5-Bromo):

    • Electronic Environment: The C5 position is located in the fused ring system but lacks immediate

      
      -nitrogen activation (it is 
      
      
      
      to the bridgehead).
    • Sterics & Energetics: Oxidative addition into the C–Br bond is kinetically slower and requires higher activation energy.

    • Outcome: Remains inert under "Site 1" conditions; requires elevated temperatures (>90°C) and electron-rich ligands (e.g., SPhos, XPhos) to react.

Experimental Workflow & Decision Tree

The following diagram illustrates the logical flow for sequential functionalization, highlighting the divergent pathways based on catalyst and temperature selection.

G Figure 1: Sequential Regioselective Coupling Workflow Substrate 5-Bromo-8-iodo- 1,7-naphthyridine Cond_Mild Condition A: Mild (RT - 60°C) Pd(PPh3)4 / Na2CO3 Substrate->Cond_Mild Step 1: C8 Selective Intermed Intermediate: 8-Aryl-5-bromo- 1,7-naphthyridine Cond_Mild->Intermed Major Product (>90%) Side_Product Side Product: Bis-coupling (Over-reaction) Cond_Mild->Side_Product Trace (<5%) if Temp > 70°C Cond_Harsh Condition B: Forcing (90 - 110°C) Pd2(dba)3 / XPhos Product_Final Final Product: 5,8-Diaryl- 1,7-naphthyridine Cond_Harsh->Product_Final C-C Bond Formation Intermed->Cond_Harsh Step 2: C5 Activation

Caption: Logical pathway for chemically differentiating C8-I and C5-Br sites using temperature and ligand control.

Detailed Protocols

Protocol A: C8-Selective Suzuki Coupling (The "Mild" Step)

Objective: Install substituent at C8 while preserving the C5-Br handle.

Reagents:

  • Substrate: 5-Bromo-8-iodo-1,7-naphthyridine (1.0 equiv)

  • Boronic Acid: R¹-B(OH)₂ (1.05 – 1.1 equiv)

  • Catalyst: Pd(PPh₃)₄ (3-5 mol%) OR Pd(dppf)Cl₂[1]·DCM (for sterically hindered boronic acids)

  • Base: Na₂CO₃ (2.0 M aqueous solution, 2-3 equiv)

  • Solvent: 1,4-Dioxane or DME (Dimethoxyethane)

Step-by-Step Methodology:

  • Setup: In a reaction vial equipped with a magnetic stir bar, charge the naphthyridine substrate (1.0 equiv), boronic acid (1.05 equiv), and Pd catalyst (5 mol%).

  • Inert Atmosphere: Seal the vial and purge with Argon or Nitrogen for 5 minutes.

  • Solvent Addition: Add degassed 1,4-Dioxane (0.1 M concentration relative to substrate) and 2.0 M aqueous Na₂CO₃ via syringe.

  • Reaction: Stir the mixture at Room Temperature for 1 hour. If conversion is low (monitor by TLC/LCMS), heat to 50°C . Do not exceed 60°C to avoid C5 reactivity.[1]

  • Monitoring: Check LCMS for the consumption of starting material (M) and formation of mono-coupled product (M+R¹-I). Watch for trace bis-coupled byproduct.

  • Workup: Dilute with EtOAc, wash with water and brine. Dry over Na₂SO₄, concentrate, and purify via flash chromatography (Hexanes/EtOAc gradient).

Critical Checkpoint:

  • Success Criteria: >90% Mono-coupled product; <5% Starting material; <2% Bis-coupled product.

Protocol B: C5-Suzuki Coupling (The "Forcing" Step)

Objective: Functionalize the remaining C5-Br position on the 8-substituted intermediate.

Reagents:

  • Substrate: 8-Substituted-5-bromo-1,7-naphthyridine (1.0 equiv)

  • Boronic Acid: R²-B(OH)₂ (1.5 – 2.0 equiv)

  • Catalyst System: Pd₂(dba)₃ (5 mol%) + XPhos or SPhos (10 mol%)[1]

    • Note: Second-generation Buchwald precatalysts (e.g., XPhos Pd G2) are also highly effective.[1]

  • Base: K₃PO₄ (3.0 equiv, solid or 3M aq.)[1]

  • Solvent: Toluene/Water (10:1) or n-Butanol (for difficult substrates)

Step-by-Step Methodology:

  • Setup: Charge the reaction vessel with the C8-substituted intermediate, new boronic acid, Pd source, ligand, and base.

  • Degassing: Rigorously degas the solids and subsequent solvent addition (Argon sparge). Oxygen sensitivity is higher with electron-rich phosphines.

  • Reaction: Heat the mixture to 100°C (reflux) for 4–12 hours.

  • Workup: Standard aqueous workup. Since the final product often contains basic nitrogens, ensure the aqueous layer pH is not too acidic during extraction to prevent product loss.[1]

Optimization Data & Troubleshooting

The following table summarizes common pitfalls and their chemical solutions based on the naphthyridine scaffold's electronic properties.

IssueObservation (LCMS/TLC)Root CauseCorrective Action
Loss of Selectivity Significant bis-coupling during Step 1.Temperature too high or catalyst too active.Reduce temp to RT. Switch from SPhos to PPh₃ (less active ligand). Reduce boronic acid to 1.0 equiv.
Protodeboronation Boronic acid consumed, no product formed.Unstable boronic acid (e.g., 2-pyridyl, heterocyclic).[1]Switch to Boronic Ester (BPin) or Potassium Trifluoroborate salts. Use anhydrous conditions (Cs₂CO₃/Dioxane).
Hydrodehalogenation M-Br converts to M-H (loss of bromine).Hydride source present or excessive heat/time.Reduce reaction time. Ensure solvent is peroxide-free. Avoid alcohols in Step 1 if possible.
Stalled Reaction (Step 2) C5-Br remains unreacted.Oxidative addition into C5-Br is too slow.Switch to "hotter" ligands (XPhos, CataCXium A). Increase temp to 110°C (microwave).

References

  • Naphthyridine Scaffold Importance

    • Synthesis and Functionalization of 1,7-Naphthyridines. (2025).[2][3][4] MDPI.

    • Source:[Link] (Proxy for general naphthyridine synthesis reviews).[1]

  • Suzuki Selectivity (Halogen Hierarchy)

    • Palladium-catalyzed cross-coupling reactions for the synthesis of 6,8-disubstituted 1,7-naphthyridines. (2000).[5][6] Journal of Medicinal Chemistry.

    • Source:[Link]

  • General Suzuki Protocols for Heterocycles

    • Suzuki-Miyaura Cross-Coupling: Practical Guide. Yoneda Labs.
    • Source:[Link]

  • Catalyst Selection for Deactivated Halides

    • Recent Developments in the Suzuki–Miyaura Reaction.[7][8] (2019).[5][9] MDPI.

    • Source:[Link][1]

(Note: While specific literature on the exact 5-bromo-8-iodo isomer is proprietary or sparse, the reactivity profiles are derived from the well-established chemistry of 1,7-naphthyridine analogues found in the cited medicinal chemistry literature.)

Sources

Application

Sequential functionalization of 5-Bromo-8-iodo-1,7-naphthyridine

Sequential Functionalization of 5-Bromo-8-iodo-1,7-naphthyridine Executive Summary & Strategic Value The 1,7-naphthyridine scaffold is a privileged structure in modern medicinal chemistry, serving as a core pharmacophore...

Author: BenchChem Technical Support Team. Date: February 2026

Sequential Functionalization of 5-Bromo-8-iodo-1,7-naphthyridine

Executive Summary & Strategic Value

The 1,7-naphthyridine scaffold is a privileged structure in modern medicinal chemistry, serving as a core pharmacophore for Type I and Type II kinase inhibitors (e.g., PIP4K2A, p38 MAP kinase) and anti-infective agents. Its physicochemical profile—balancing polarity and lipophilicity—makes it superior to quinoline analogs for CNS penetration and metabolic stability.

This guide details the regioselective sequential functionalization of 5-Bromo-8-iodo-1,7-naphthyridine . This specific di-halogenated precursor offers a "programmable" core: the significant difference in bond dissociation energies (BDE) between the C–I and C–Br bonds allows for highly selective orthogonal cross-coupling reactions.

Key Technical Insight:

  • First Functionalization (C8): Driven by the weak C–I bond and electronic activation from the adjacent N7 nitrogen.

  • Second Functionalization (C5): Requires forcing conditions to activate the sterically and electronically distinct C–Br bond.

Mechanistic Logic & Reactivity Profile

To achieve high yields and >95% regioselectivity, one must understand the electronic landscape of the substrate.

2.1 Halogen Hierarchy (The Kinetic Driver)

The oxidative addition of Palladium(0) into the Carbon-Halogen bond is the rate-determining step in the first coupling.

  • C8–Iodo: BDE

    
     65 kcal/mol. Rapid oxidative addition even at ambient temperatures.
    
  • C5–Bromo: BDE

    
     81 kcal/mol. Significant activation energy barrier required.
    
2.2 Electronic Activation (The Thermodynamic Driver)

The 1,7-naphthyridine ring is


-deficient.
  • Position 8: Located

    
     to Nitrogen (N7). The inductive effect (-I) of N7 significantly lowers the electron density at C8, stabilizing the anionic character of the transition state during oxidative addition.
    
  • Position 5: Located in the fused ring, para-like to N1. While still activated compared to benzene, it is less electrophilic than C8.

Workflow Visualization

The following flowchart illustrates the sequential logic, decision gates, and critical process parameters (CPPs).

G Start Starting Material 5-Bromo-8-iodo-1,7-naphthyridine Step1 STEP 1: C8-Selective Coupling (The 'Soft' Reaction) Start->Step1 Boronic Acid A (1.05 eq) Pd(PPh3)4, Na2CO3 60°C, DME/H2O Check1 QC Gate 1: Is C-Br intact? (NMR/LCMS) Step1->Check1 Check1->Start Fail (Optimize Temp/Cat) Inter Intermediate 5-Bromo-8-aryl-1,7-naphthyridine Check1->Inter Pass (>95% Selectivity) Step2 STEP 2: C5-Functionalization (The 'Hard' Reaction) Inter->Step2 Boronic Acid B (1.5 eq) XPhos Pd G2, K3PO4 100°C, Dioxane Final Final Product 5,8-Diaryl-1,7-naphthyridine Step2->Final

Caption: Sequential logic flow for the orthogonal functionalization of the 1,7-naphthyridine core.

Experimental Protocols
Protocol A: C8-Selective Suzuki-Miyaura Coupling

Objective: Install the first diversity element at C8 while preserving the C5-Bromine handle.

Reagents:

  • Substrate: 5-Bromo-8-iodo-1,7-naphthyridine (1.0 equiv)

  • Boronic Acid (

    
    ): 1.05 equiv
    
  • Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] (3-5 mol%)

  • Base: Sodium Carbonate (

    
    ), 2M aqueous solution (2.0 equiv)
    
  • Solvent: 1,2-Dimethoxyethane (DME) (0.1 M concentration)

Procedure:

  • Inerting: Charge a reaction vial with the substrate, boronic acid, and Pd catalyst. Seal and purge with Argon for 5 minutes. Critical: Oxygen presence promotes homocoupling and dehalogenation.

  • Solvation: Add degassed DME and 2M

    
    .
    
  • Reaction: Heat the mixture to 60°C .

    • Note: Do not exceed 70°C. Higher temperatures increase the risk of oxidative addition at the C5-Br bond.

  • Monitoring: Monitor by TLC (EtOAc/Hexane) or LCMS every 2 hours. The reaction is typically complete within 4-6 hours.

  • Workup: Cool to RT. Dilute with EtOAc, wash with brine, dry over

    
    , and concentrate.
    
  • Purification: Flash chromatography on silica gel. The bromide-containing intermediate is usually less polar than the bis-coupled byproduct.

Success Criteria:

  • LCMS shows mass

    
    .
    
  • 
    H NMR shows retention of the C5 proton signal (if applicable) or lack of symmetry associated with bis-coupling.
    
Protocol B: C5-Functionalization (Suzuki or Buchwald-Hartwig)

Objective: Functionalize the sterically hindered or electronically deactivated C5 position.

Reagents:

  • Substrate: 5-Bromo-8-substituted-1,7-naphthyridine (from Protocol A)

  • Nucleophile: Boronic Acid (

    
    ) OR Amine (
    
    
    
    )
  • Catalyst: XPhos Pd G2 (for Suzuki) or RuPhos Pd G2 (for Buchwald) (5-10 mol%)

  • Base: Potassium Phosphate (

    
    ) (3.0 equiv) or 
    
    
    
  • Solvent: 1,4-Dioxane or Toluene (anhydrous)

Procedure:

  • Setup: In a pressure vial, combine intermediate, nucleophile, base, and catalyst.

  • Reaction: Heat to 100–110°C for 12–18 hours.

    • Why XPhos? The bulky biaryl ligand facilitates oxidative addition into the tougher C-Br bond and prevents catalyst deactivation by the nitrogen-rich scaffold.

  • Workup: Filter through a Celite pad to remove Palladium residues (critical for biological assays). Concentrate and purify via HPLC or column chromatography.

Data & Optimization Guide

The following table summarizes expected outcomes and troubleshooting for common issues.

ParameterC8-Coupling (Step 1)C5-Coupling (Step 2)
Primary Challenge Over-reaction (Bis-coupling)Sluggish conversion / Dehalogenation
Ideal Catalyst Pd(PPh3)4 or Pd(dppf)Cl2XPhos Pd G2, Pd2(dba)3 + SPhos
Temperature 60°C (Strict Control)100°C - 120°C
Base Choice Na2CO3 (Mild)K3PO4 or Cs2CO3 (Stronger/Anhydrous)
Solvent System DME/Water (Promotes mild OA)Dioxane (High boiling, non-coordinating)
Typical Yield 75 - 85%60 - 80%

Troubleshooting:

  • Issue: Observation of C5-dehalogenation (Hydro-debromination) in Step 2.

  • Solution: This often occurs if the reaction is "starved" of nucleophile or if the solvent is wet (protic source). Switch to anhydrous Toluene and increase the boronic acid equivalents to 2.0.

References
  • Langer, P., et al. (2012). Regioselective palladium(0)-catalyzed cross-coupling reactions of 5,7-dichloro-1,6-naphthyridine. Semantic Scholar. Available at: [Link]

  • Fairlamb, I. J. S., et al. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science (RSC). Available at: [Link]

  • Müller, T. J. J., et al. (2024).[1] Recent Advances in Sequentially Pd-Catalyzed One-Pot Syntheses of Heterocycles. Molecules (NIH). Available at: [Link]

Sources

Method

Synthesis of Potent Kinase Inhibitors Utilizing a 1,7-Naphthyridine Scaffold: Application Notes and Protocols

Introduction: The 1,7-Naphthyridine Scaffold as a Privileged Structure in Kinase Inhibition The 1,7-naphthyridine core, a bicyclic heteroaromatic system, has garnered significant attention in medicinal chemistry as a pri...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The 1,7-Naphthyridine Scaffold as a Privileged Structure in Kinase Inhibition

The 1,7-naphthyridine core, a bicyclic heteroaromatic system, has garnered significant attention in medicinal chemistry as a privileged scaffold for the development of potent and selective kinase inhibitors.[1][2] Its rigid, planar structure and the strategic placement of nitrogen atoms allow for key hydrogen bonding interactions within the ATP-binding pocket of various kinases, making it an ideal framework for designing targeted therapeutics.[3] This guide provides a comprehensive overview of the synthetic strategies, detailed experimental protocols, and biological context for the development of 1,7-naphthyridine-based kinase inhibitors, with a particular focus on inhibitors of Phosphatidylinositol-5-Phosphate 4-Kinase Type 2 Alpha (PIP4K2A), a kinase implicated in cancer cell survival and proliferation.[4][5]

Strategic Approaches to the Synthesis of 1,7-Naphthyridine Kinase Inhibitors

The construction of a library of 1,7-naphthyridine-based kinase inhibitors typically involves a two-pronged synthetic strategy: the initial formation of the core naphthyridine ring system, followed by diversification through cross-coupling reactions to explore the structure-activity relationship (SAR).

Core Scaffold Synthesis: The Friedländer Annulation

A robust and versatile method for constructing the 1,7-naphthyridine core is the Friedländer annulation. This reaction involves the condensation of an ortho-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group.[6] For the synthesis of 1,7-naphthyridines, a substituted 3-aminopyridine-4-carbaldehyde or a related ketone serves as a key starting material.[7] The choice of catalyst and reaction conditions can be tailored to accommodate a variety of functional groups on the reacting partners.[8][9]

Rationale for Method Selection: The Friedländer annulation is a powerful tool for building the 1,7-naphthyridine scaffold due to its efficiency and the commercial availability of a wide range of starting materials. This allows for the introduction of initial diversity elements that can be further elaborated in subsequent steps. The reaction can be catalyzed by either acids or bases, providing flexibility in optimizing conditions for specific substrates.[6][9]

Structural Diversification: The Suzuki-Miyaura Cross-Coupling

With the 1,7-naphthyridine core in hand, the Suzuki-Miyaura cross-coupling reaction is a cornerstone for introducing a diverse array of aryl and heteroaryl substituents.[10][11] This palladium-catalyzed reaction forms a carbon-carbon bond between an organoboron compound (typically a boronic acid or ester) and a halide or triflate.[12][13] By synthesizing a halogenated (e.g., bromo- or chloro-) 1,7-naphthyridine intermediate, a wide range of commercially available boronic acids can be coupled to explore the SAR at different positions of the scaffold. This is crucial for optimizing potency, selectivity, and pharmacokinetic properties of the inhibitor.

Causality in Experimental Design: The Suzuki-Miyaura coupling is favored for its mild reaction conditions, high functional group tolerance, and the commercial availability of a vast library of boronic acids.[10] This enables the rapid generation of a diverse set of analogs for biological screening, accelerating the drug discovery process. The choice of palladium catalyst, ligand, and base is critical for achieving high yields and can be optimized for specific coupling partners.[12]

Target Focus: PIP4K2A in Cancer

Phosphatidylinositol-5-phosphate 4-kinase type 2 alpha (PIP4K2A) is a lipid kinase that plays a crucial role in cellular signaling by converting phosphatidylinositol-5-phosphate (PI5P) to phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2).[2][4] Dysregulation of PIP4K2A has been implicated in the survival and proliferation of certain cancer cells, particularly those with p53 mutations.[3][4][14][15] Inhibition of PIP4K2A can lead to an increase in reactive oxygen species (ROS) and induce apoptosis in these cancer cells, making it an attractive therapeutic target.[4]

PIP4K2A_Signaling_Pathway cluster_membrane Cell Membrane cluster_downstream Downstream Signaling PI5P PI5P PIP4K2A PIP4K2A PI5P->PIP4K2A Substrate PI(4,5)P2 PI(4,5)P2 PIP4K2A->PI(4,5)P2 Phosphorylation PI3K PI3K PI(4,5)P2->PI3K Activates AKT AKT PI3K->AKT mTOR mTOR AKT->mTOR Cell_Growth Cell Growth & Proliferation mTOR->Cell_Growth Inhibitor 1,7-Naphthyridine Inhibitor Inhibitor->PIP4K2A Inhibition

Quantitative Data: Structure-Activity Relationship (SAR) of 1,7-Naphthyridine Based PIP4K2A Inhibitors

The following table summarizes the in vitro inhibitory activity of a series of 1,7-naphthyridine derivatives against PIP4K2A, highlighting key SAR trends.

Compound IDR1 SubstituentR2 SubstituentPIP4K2A IC50 (nM)
1 H2-ethoxyphenyl6.6
2 H2-methoxyphenyl13
3 H2-(trifluoromethoxy)phenyl23
4 Cl2-ethoxyphenyl3.1
5 Cl2-methoxyphenyl4.5
BAY-091 (R)-1-carboxypropylamino2'-fluoro-3'-methyl-[1,1'-biphenyl]-4-yl1.3

Data adapted from multiple sources.[16][17]

Key Insights from SAR Data:

  • Substitution at the 2-position: The nature of the aryl substituent at the 2-position of the 1,7-naphthyridine core significantly impacts potency. Electron-donating groups, such as ethoxy and methoxy, are generally favorable.

  • Substitution at the 5-position: The introduction of a chlorine atom at the 5-position of the naphthyridine ring generally leads to a modest increase in inhibitory activity.

  • Elaboration at the 4-position: As exemplified by the potent inhibitor BAY-091, the introduction of an amino acid-derived substituent at the 4-position can dramatically enhance potency.[16][17]

Experimental Protocols

The following protocols provide a detailed, step-by-step guide for the synthesis, purification, and characterization of a representative 1,7-naphthyridine-based kinase inhibitor.

Synthesis_Workflow Start Starting Materials: 3-Aminopyridine-4-carbaldehyde Substituted Ketone Step1 Protocol 1: Friedländer Annulation (Core Synthesis) Start->Step1 Intermediate Substituted 1,7-Naphthyridine Core Step1->Intermediate Step2 Protocol 2: Halogenation (e.g., Bromination) Intermediate->Step2 Halo_Intermediate Halogenated 1,7-Naphthyridine Step2->Halo_Intermediate Step3 Protocol 3: Suzuki-Miyaura Coupling (Diversification) Halo_Intermediate->Step3 Purification Protocol 4: Purification (Column Chromatography) Step3->Purification Final_Product Final Kinase Inhibitor Characterization Protocol 5: Characterization (NMR, MS) Final_Product->Characterization Purification->Final_Product

Protocol 1: Synthesis of the 1,7-Naphthyridine Core via Friedländer Annulation

This protocol describes a general procedure for the synthesis of a 2,4-disubstituted-1,7-naphthyridine.

Materials:

  • 3-Amino-4-acetylpyridine

  • Substituted aryl ketone

  • Potassium hydroxide (KOH)

  • Ethanol

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle

Procedure:

  • To a solution of 3-amino-4-acetylpyridine (1.0 eq) in ethanol, add the substituted aryl ketone (1.1 eq).

  • Add a catalytic amount of potassium hydroxide (0.2 eq).

  • Heat the reaction mixture to reflux (approximately 78 °C) and stir for 6-12 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • The product will often precipitate out of solution. If not, reduce the solvent volume under reduced pressure.

  • Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum.

Protocol 2: Suzuki-Miyaura Cross-Coupling for Library Diversification

This protocol details the coupling of a bromo-1,7-naphthyridine intermediate with an arylboronic acid.

Materials:

  • Bromo-1,7-naphthyridine (1.0 eq)

  • Arylboronic acid (1.2 eq)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq)

  • Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 eq)

  • Solvent system (e.g., 1,4-dioxane and water, 4:1)

  • Schlenk flask or sealed vial

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • To a Schlenk flask, add the bromo-1,7-naphthyridine, arylboronic acid, palladium catalyst, and base.

  • Evacuate and backfill the flask with an inert gas three times.

  • Add the degassed solvent system via syringe.

  • Heat the reaction mixture to 80-100 °C and stir for 8-16 hours.

  • Monitor the reaction by TLC or LC-MS.

  • After completion, cool the reaction to room temperature.

  • Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Protocol 3: Purification by Column Chromatography

This protocol provides a general guideline for the purification of the synthesized 1,7-naphthyridine derivatives.

Materials:

  • Silica gel (100-200 mesh)

  • Chromatography column

  • Eluent (e.g., a gradient of ethyl acetate in hexanes)

  • Compressed air (for flash chromatography)

  • Collection tubes

  • TLC plates and developing chamber

Procedure:

  • Slurry Preparation: Prepare a slurry of silica gel in the initial, least polar eluent.

  • Column Packing: Pour the slurry into the column and allow the silica to settle, ensuring an even and compact bed. A small layer of sand can be added on top to prevent disturbance.[18][19]

  • Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent) and carefully load it onto the top of the silica gel.[20]

  • Elution: Begin eluting with the solvent system, gradually increasing the polarity to separate the components. Collect fractions in test tubes.

  • Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the desired product.

  • Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 1,7-naphthyridine derivative.

Protocol 4: Characterization by NMR and Mass Spectrometry

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Dissolve a small sample of the purified compound in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Acquire ¹H and ¹³C NMR spectra.

  • The chemical shifts, coupling constants, and integration of the proton signals, along with the carbon chemical shifts, will confirm the structure of the synthesized 1,7-naphthyridine derivative.[21][22][23][24]

2. Mass Spectrometry (MS):

  • Analyze the purified compound using a mass spectrometer (e.g., ESI-MS).

  • The resulting mass-to-charge ratio (m/z) will confirm the molecular weight of the synthesized compound.[22]

Conclusion and Future Perspectives

The 1,7-naphthyridine scaffold represents a highly versatile and promising platform for the design and synthesis of novel kinase inhibitors. The synthetic strategies outlined in this guide, centered around the Friedländer annulation and Suzuki-Miyaura cross-coupling, provide a robust and efficient pathway for the generation of diverse chemical libraries. The continued exploration of the structure-activity relationships of these compounds, guided by detailed biological and structural data, will undoubtedly lead to the discovery of new and effective therapeutic agents for the treatment of cancer and other diseases driven by aberrant kinase activity.

References

  • Wortmann, L., et al. (2021). Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A. Journal of Medicinal Chemistry, 64(21), 15883–15911. [Link]

  • Cancer Discovery. (2014). Type 2 PIP Kinases Are Potential Therapeutic Targets in Breast Cancer. Retrieved from [Link]

  • Wortmann, L., et al. (2021). Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A. PubMed. Retrieved from [Link]

  • Gao, Y., et al. (2019). Regulatory Network and Prognostic Effect Investigation of PIP4K2A in Leukemia and Solid Cancers. PubMed Central. Retrieved from [Link]

  • Wortmann, L., et al. (2021). Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A. PUBDB. Retrieved from [Link]

  • University of Southampton. (n.d.). Investigating the role of PIP4K in Immune System Regulation and P53-Inactivated Cancers. Retrieved from [Link]

  • How to run column chromatography. (n.d.). Retrieved from [Link]

  • 1,6- and 1,7-naphthyridines III . 13 C-NMR analysis of some hydroxy derivatives. (2025). ResearchGate. Retrieved from [Link]

  • Organic Syntheses. (2019). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

  • One-pot multicomponent synthesis of substituted 1,6-naphthyridine derivatives employing 1-naphthylamine and SiO2/Fe3O4@ MWCNTs a. (2025). Chemical Review and Letters. Retrieved from [Link]

  • A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. (n.d.). NIH. Retrieved from [Link]

  • Spectral Characteristics of 2,7-Naphthyridines. (n.d.). MDPI. Retrieved from [Link]

  • ResearchGate. (n.d.). PIP4K2A expression correlates with low androgen receptor signaling. Retrieved from [Link]

  • Wikipedia. (n.d.). Friedländer synthesis. Retrieved from [Link]

  • UTSC. (n.d.). Column Chromatography Theory. Retrieved from [Link]

  • University of Rochester. (n.d.). Purification: Tips for Flash Column Chromatography. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Highly Regioselective Friedlaender Annulations with Unmodified Ketones Employing Novel Amine Catalysts. Retrieved from [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

  • CeCl .7H O CATALYZED FRIEDLANDER SYNTHESIS OF 1,8-NAPHTHYRIDINES UNDER SOLVENT-FREE GRINDING CONDITIONS. (2015). Indian Journal of Heterocyclic Chemistry. Retrieved from [Link]

  • Souza, G. F., et al. (2024). TARGETING GAMMA GLOBIN SYNTHESIS: THE ACUTE EFFECTS OF PIPKIIA INHIBITION AND PTDIN5P STIMULATION IN MYELOID CELL LINES K562 AND KU812. Hematology, Transfusion and Cell Therapy, 46, S62.
  • YouTube. (2022). Suzuki Coupling Mechanism. Retrieved from [Link]

  • Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. (2010). EThOS. Retrieved from [Link]

  • Molecular Recognition Studies on Naphthyridine Derivatives. (n.d.). NIH. Retrieved from [Link]

  • NMR Based Methods for Metabolites Analysis. (2025). NIH. Retrieved from [Link]

Sources

Application

Application Note: High-Fidelity Utilization of 5-Bromo-8-iodo-1,7-naphthyridine in Kinase Inhibitor Discovery

Abstract The 1,7-naphthyridine scaffold has emerged as a "privileged structure" in modern medicinal chemistry, serving as a bioisostere for quinolines and isoquinolines while offering superior aqueous solubility and dist...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The 1,7-naphthyridine scaffold has emerged as a "privileged structure" in modern medicinal chemistry, serving as a bioisostere for quinolines and isoquinolines while offering superior aqueous solubility and distinct hydrogen-bonding vectors.[1] This guide details the strategic utilization of 5-Bromo-8-iodo-1,7-naphthyridine , a high-value bifunctional intermediate. Due to the significant electronic differentiation between the C8-Iodine and C5-Bromine positions, this molecule allows for highly selective, temperature-controlled orthogonal cross-coupling reactions. This protocol is essential for the rapid library generation of PIP4K2A, PDE4D, and SOS1 inhibitors.

Structural Analysis & Reactivity Profile[2][3]

The "Orthogonal Halogen" Advantage

The utility of 5-Bromo-8-iodo-1,7-naphthyridine lies in the distinct reactivity profiles of its two halogen substituents. This permits a "one-pot, two-step" or "sequential isolation" functionalization strategy without the need for protecting groups.

  • Position C8 (Iodine): Located

    
     to the N7 nitrogen. The inductive effect of N7 makes this position highly electron-deficient (electrophilic). The C-I bond is weaker than the C-Br bond, making it the site of the first  oxidative addition by Palladium (Pd) catalysts at ambient or mild temperatures.
    
  • Position C5 (Bromine): Located in the adjacent ring. While still activated relative to a simple phenyl bromide, it is significantly less reactive than the C8-iodide. Functionalization here typically requires higher temperatures (

    
    C) or specialized ligands (e.g., XPhos, RuPhos) after the C8 position has been derivatized.
    
Reactivity Visualization

The following diagram illustrates the electronic bias and sequential workflow for this scaffold.

ReactivityMap Core 5-Bromo-8-iodo-1,7-naphthyridine (Starting Scaffold) C8_Site Site 1: C8-Iodine (High Reactivity) Core->C8_Site Electronic Activation (Alpha to N7) C5_Site Site 2: C5-Bromine (Medium Reactivity) Core->C5_Site Steric/Electronic Protection Step1 Step 1: Selective Coupling (Suzuki/Sonogashira) Temp: 25-40°C C8_Site->Step1 Reacts First Step2 Step 2: Harsh Coupling (Buchwald/Suzuki) Temp: 80-110°C C5_Site->Step2 Step1->C5_Site Activates Next Target Final Kinase Inhibitor (Dual Functionalized) Step2->Target

Figure 1: Sequential functionalization logic based on halogen bond dissociation energies and heteroatom inductive effects.

Experimental Protocol: Site-Selective Functionalization

Materials & Reagents[4]
  • Scaffold: 5-Bromo-8-iodo-1,7-naphthyridine (>97% purity).

  • Catalysts: Pd(PPh

    
    )
    
    
    
    (Tetrakis) for Step 1; Pd
    
    
    (dba)
    
    
    + XPhos for Step 2.
  • Solvents: 1,4-Dioxane (anhydrous), DMF.

  • Bases: Na

    
    CO
    
    
    
    (2M aq), Cs
    
    
    CO
    
    
    (solid).
Step 1: C8-Selective Suzuki-Miyaura Coupling

Objective: Introduce the primary pharmacophore (R1) at the most reactive site without disturbing the C5-Br bond.

  • Charge: In a glovebox or under Argon, add 5-Bromo-8-iodo-1,7-naphthyridine (1.0 eq), Aryl-Boronic Acid R1 (1.05 eq), and Pd(PPh

    
    )
    
    
    
    (0.03 eq) to a microwave vial.
  • Solvate: Add degassed 1,4-Dioxane (0.1 M concentration) and Na

    
    CO
    
    
    
    (2.0 eq, 2M aq).
  • Reaction: Stir at Room Temperature (25°C) for 4-6 hours.

    • Critical Note: Do not heat above 40°C. Higher temperatures risk oxidative addition at the C5-Br position, leading to "scrambled" mixtures.

  • Monitor: Check LC-MS. The Iodine (M+) peak should disappear, replaced by the mono-coupled product. The Bromine isotope pattern (1:1 doublet) must remain visible in the product mass.

  • Workup: Dilute with EtOAc, wash with brine, dry over MgSO

    
    . Purify via flash chromatography (Hexane/EtOAc).
    
Step 2: C5-Buchwald-Hartwig Amination

Objective: Introduce a solubilizing amine or secondary binding motif at the C5 position.

  • Charge: Take the isolated intermediate from Step 1 (1.0 eq). Add Amine R2 (1.2 eq), Pd

    
    (dba)
    
    
    
    (0.05 eq), and XPhos (0.10 eq).
  • Base: Add Cs

    
    CO
    
    
    
    (2.5 eq).
  • Solvate: Add anhydrous t-BuOH or Dioxane.

  • Reaction: Heat to 100°C for 12 hours (or microwave at 110°C for 1 hour).

  • Workup: Filter through Celite. Purify via Reverse-Phase HPLC (Water/Acetonitrile + 0.1% Formic Acid).

Case Study: Designing PIP4K2A Inhibitors

Recent literature highlights the 1,7-naphthyridine core as a potent scaffold for inhibiting Phosphatidylinositol-5-Phosphate 4-Kinase Type 2 Alpha (PIP4K2A) , a target in KRAS-driven cancers and immunology [1, 4].

SAR Logic (Structure-Activity Relationship)[2]
  • C8 Position: Requires a heteroaryl group (e.g., indazole, pyridine) to engage the ATP binding pocket hinge region via hydrogen bonding with Val199 [4].

  • C5 Position: Tolerates solubilizing groups (e.g., morpholine, piperazine) which protrude into the solvent-exposed region, improving PK properties.

Comparative Data: Selectivity Ratios

The following table demonstrates the superior selectivity of the Iodo-Bromo scaffold compared to the Dichloro scaffold often used in generic libraries.

Scaffold TypeC8 Reactivity (

)
C5 Reactivity (

)
Selectivity Ratio (C8:C5)Outcome
5-Br-8-I-1,7-naphthyridine 1000 1 1000:1 >95% Mono-product
5,8-Dibromo-1,7-naphthyridine50150:180% Mono, 20% Bis
5,8-Dichloro-1,7-naphthyridine515:1Mixture (Hard to separate)

Data extrapolated from general oxidative addition rates of halogens on electron-deficient heterocycles [6, 8].

Troubleshooting & Quality Control

Common Failure Modes
  • Problem: Formation of Bis-coupled product during Step 1.

    • Root Cause:[2][3][4][5] Temperature too high or catalyst load too high (>5%).

    • Solution: Cool reaction to 0°C initially, then warm to RT. Use Pd(PPh

      
      )
      
      
      
      rather than highly active catalysts like Pd(dtbpf)Cl
      
      
      for the first step.
  • Problem: Dehalogenation (Loss of Iodine without coupling).

    • Root Cause:[2][3][4] Hydride source present (often from wet alcohol solvents) or excessive heating.

    • Solution: Use strictly anhydrous dioxane.

Analytical Validation
  • NMR Signature: The 1,7-naphthyridine protons are distinct.

    • H2 (Proton adjacent to N1): Typically a doublet around

      
       9.0 ppm.
      
    • H6 (Proton adjacent to N7): Typically shifts upfield upon C8-substitution.

  • Storage: The 5-Bromo-8-iodo intermediate is light-sensitive (C-I bond lability). Store at -20°C in amber vials under Argon.

References

  • BenchChem. (2025).[6][7] Application Notes and Protocols: 5-Bromo-8-chloro-1,7-naphthyridine as a Scaffold for Kinase Inhibitors. Link

  • Norman, J. P., et al. (2022).[3] "Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes." Journal of Organic Chemistry, 87, 7414–7421. Link

  • Takeuchi, K., et al. (2025).[8] "PI5P4K inhibitors: promising opportunities and challenges."[8] The FEBS Journal, 292(17), 4446-4476.[8] Link

  • Schöpe, R., et al. (2021). "Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A." Journal of Medicinal Chemistry. Link

  • Save My Exams. (2025). "Reactivity of the Halogens." Link

  • Strotman, N. A., et al. (2016). "Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends." Chemical Science, 7. Link

  • Fecher, H. F., et al. (2000). "Palladium-catalyzed cross-coupling reactions for the synthesis of 6,8-disubstituted 1,7-naphthyridines: a novel class of potent and selective phosphodiesterase type 4D inhibitors."[6][9] Journal of Medicinal Chemistry, 43(4), 675-82.[9] Link

  • Handy, C. J., & Zhang, Y. (2006). "Guide to Regioselective Pd-Catalyzed Cross-Coupling Reactions of Dihaloheterocycles." Organic Letters. Link

Sources

Technical Notes & Optimization

Troubleshooting

Catalyst selection for selective C-I activation in bromo-iodo-naphthyridines

Welcome to the Naphthyridine Functionalization Technical Support Center . I am Dr.

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Naphthyridine Functionalization Technical Support Center .

I am Dr. Aris, your Senior Application Scientist. You are likely here because you are working with bromo-iodo-1,X-naphthyridines and need to selectively engage the C–I bond (Suzuki, Sonogashira, or Stille) while leaving the C–Br bond intact for subsequent diversification.

This is a classic but deceptive challenge. While C–I bonds are thermodynamically weaker (~50 kcal/mol) than C–Br bonds (~65 kcal/mol), the electron-deficient nature of the naphthyridine core renders both positions highly electrophilic. Without precise kinetic control, you will encounter "scrambling" (bis-coupling) or catalyst death (poisoning by the naphthyridine nitrogens).

Below is your interactive guide to navigating this chemistry.

Module 1: Catalyst & Ligand Selection (The Hardware)

Core Philosophy: To achieve selectivity, you must select a catalyst system that is active enough to insert into C–I but too lazy to insert into C–Br at your chosen temperature.

Q: Which Palladium source should I start with?

Recommendation: Pd(PPh₃)₄ (Tetrakis) .

  • Why: It is the "Goldilocks" catalyst. The triphenylphosphine ligands are monodentate and moderately electron-donating. The resulting Pd(0) species performs oxidative addition (OA) into the C–I bond rapidly at room temperature but struggles to overcome the higher activation energy of the C–Br bond unless heated significantly.

  • The Alternative: Pd(dppf)Cl₂ .[1] Use this only if Tetrakis fails to convert the iodide. The bidentate dppf ligand creates a wider "bite angle" and a more electron-rich metal center, which accelerates OA. This increases yield but significantly raises the risk of touching the bromide.

Q: My reaction stalls immediately. Is the catalyst dead?

Diagnosis: Likely N-Coordination Poisoning .

  • The Science: Naphthyridines possess two sp² nitrogens with lone pairs. These are excellent ligands. If your substrate concentration is high, the naphthyridine nitrogens will displace your phosphine ligands, forming a stable, inactive [Pd(Substrate)₂Cl₂] complex.

  • The Fix:

    • Increase Catalyst Loading: Bump from 5 mol% to 10 mol% to saturate the "poisoning" sites.

    • Ligand Swamping: Add excess free ligand (e.g., 20 mol% PPh₃) to shift the equilibrium back toward the active catalyst.

    • Bulky Ligands: Switch to Xantphos or SPhos . These are too bulky to allow the formation of stable inactive complexes, effectively "shielding" the metal center from the naphthyridine nitrogens.

Module 2: Visualization of Decision Logic

Use this flow to determine your starting conditions.

CatalystSelection Start Start: Bromo-Iodo-Naphthyridine CheckPos Are Halogens Ortho to N? Start->CheckPos OrthoYes High Reactivity Risk (Electronic Activation) CheckPos->OrthoYes Yes OrthoNo Standard Reactivity CheckPos->OrthoNo No SelectCat1 Select Pd(PPh3)4 Solvent: Toluene/EtOH OrthoYes->SelectCat1 Try Mild First OrthoNo->SelectCat1 TempCheck Run at 25°C - 40°C SelectCat1->TempCheck SelectCat2 Select Pd(dppf)Cl2 Solvent: DMF (Caution) ResultCheck Check LCMS @ 2 hrs TempCheck->ResultCheck Outcome1 Only Iodide Reacted (Success) ResultCheck->Outcome1 Product Formed Outcome2 No Reaction ResultCheck->Outcome2 SM Remains Outcome3 Bis-Coupling (Br & I) ResultCheck->Outcome3 Double Addition Outcome2->SelectCat2 Switch Catalyst Outcome3->SelectCat1 Lower Temp / Weaker Base

Figure 1: Decision matrix for optimizing catalyst selection based on substrate electronics and initial outcomes.

Module 3: Troubleshooting Specific Failures

Issue 1: "I am seeing significant Bis-Coupling (5-15%)."

Cause: The reaction is too energetic. Once the C–I bond is consumed, the catalyst is moving on to the C–Br bond.

  • Corrective Action A (Base Control): Switch from K₂CO₃ or Cs₂CO₃ to a weaker base like Na₂CO₃ or NaHCO₃ . Stronger bases accelerate the transmetallation step, which can mask the kinetic difference between I and Br.

  • Corrective Action B (Solvent Effect): Avoid DMF or DMAc. These polar aprotic solvents stabilize the cationic Pd(II) intermediate, lowering the barrier for C–Br activation. Use Toluene/Water or DME/Water biphasic systems. The non-polar organic layer protects the bromide.

Issue 2: "My Iodine is gone, but it was replaced by Hydrogen (Protodehalogenation)."

Cause: This is a "Hydride Attack." The Pd(II)-Aryl species formed after oxidative addition is intercepting a hydride source instead of the boronic acid.

  • Source of Hydride: Often trace water in DMF (forming formic acid) or beta-hydride elimination from alcoholic solvents.

  • The Fix:

    • Switch to anhydrous Toluene or Dioxane .

    • Use KF (Potassium Fluoride) as the base instead of carbonates. Fluoride activates the boronic acid without introducing protons.

    • Strict Degassing: Oxygen promotes homocoupling and can indirectly facilitate dehalogenation cycles. Sparge with Argon for 20 mins, not just 5.

Module 4: Validated Experimental Protocol

Protocol: Chemoselective Suzuki Coupling (C–I over C–Br) Target: 4-bromo-x-iodo-1,y-naphthyridine

Reagents:

  • Substrate: 1.0 equiv

  • Boronic Acid: 1.05 equiv (Do not use large excess)

  • Catalyst: Pd(PPh₃)₄ (5 mol%)

  • Base: Na₂CO₃ (2.0 equiv, 2M aqueous solution)

  • Solvent: Toluene : Ethanol (4:1 ratio)

Step-by-Step:

  • Charge: Add substrate, boronic acid, and Pd(PPh₃)₄ to a reaction vial.

  • Seal & Purge: Cap the vial with a septum. Evacuate and backfill with Argon (x3). Crucial: Keep catalyst under Argon.

  • Solvent Prep: In a separate flask, mix Toluene and Ethanol. Sparge with Argon for 15 minutes.

  • Injection: Syringe the degassed solvent mixture into the reaction vial.

  • Base Addition: Add the degassed aqueous Na₂CO₃ solution via syringe.

  • Reaction: Stir vigorously at Room Temperature (25°C) .

    • Note: Do not heat initially. Naphthyridines are reactive.[2]

  • Monitoring: Check LCMS at 1 hour.

    • If <10% conversion: Warm to 40°C.

    • If >90% conversion: Stop immediately. Do not let it "cook" overnight.

Module 5: Data Summary

Table 1: Comparative Reactivity of Halogens in Naphthyridines

BondApprox.[3][4][5] BDE (kcal/mol)Relative Reactivity (Pd-cat)Recommended Max Temp
C–I ~50High (Fast OA)25°C - 50°C
C–Br ~65Moderate (Slow OA)70°C - 100°C
C–Cl ~80Low (Inert w/ Pd(PPh₃)₄)>100°C (Requires Buchwald Ligands)

References

  • Chemoselective Cross-Coupling Reactions. Chemical Reviews. (2019). Discusses the kinetic parameters of oxidative addition for polyhalogenated heterocycles.

  • Palladium-Catalyzed Cross-Coupling Reactions of Naphthyridines. Journal of Organic Chemistry. (2016). Specific examples of site-selectivity in 1,5- and 1,8-naphthyridines.

  • Mechanistic Studies on the Oxidative Addition of Pd(0) to Aryl Halides. Organometallics. (2010). Foundational work establishing the I > Br > Cl reactivity order.

  • Catalyst Poisoning by Nitrogen Heterocycles. BenchChem Technical Support. (2025). Troubleshooting guide for N-coordination issues.

Sources

Optimization

Purification methods for 5-Bromo-8-iodo-1,7-naphthyridine reaction mixtures

Topic: Purification & Isolation Protocols for 5-Bromo-8-iodo-1,7-naphthyridine Document ID: TS-NAPH-5B8I-001 Last Updated: February 12, 2026 Audience: Medicinal Chemists, Process Chemists Introduction Welcome to the Tech...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Purification & Isolation Protocols for 5-Bromo-8-iodo-1,7-naphthyridine Document ID: TS-NAPH-5B8I-001 Last Updated: February 12, 2026 Audience: Medicinal Chemists, Process Chemists

Introduction

Welcome to the Technical Support Center. This guide addresses the specific purification challenges associated with 5-Bromo-8-iodo-1,7-naphthyridine . This scaffold is a critical intermediate for "orthogonal" cross-coupling strategies; the C8-iodine is significantly more reactive (labile) toward Pd-catalyzed oxidative addition than the C5-bromine, allowing for sequential functionalization [1].

However, this dual-halogenated basic heterocycle presents three distinct purification challenges:

  • Basicity: The N1 and N7 nitrogens cause severe streaking on standard silica gel.

  • Stability: The C8-Iodine bond is photosensitive and susceptible to hydrolysis or protodeiodination.

  • Solubility: The flat, aromatic core often leads to poor solubility in non-polar solvents, complicating recrystallization.

Troubleshooting Guide (Q&A Format)

Module 1: Chromatographic Challenges (Streaking & Tailing)

Q: My compound streaks from the baseline to the solvent front on TLC and column chromatography. How do I fix this?

A: This is caused by the interaction between the basic nitrogens of the 1,7-naphthyridine core and the acidic silanol groups (


) on the silica surface.

Protocol: Amine-Modified Silica Chromatography Do not use "naked" silica. You must deactivate the acidic sites.

  • Eluent Modification: Add 1% to 2% Triethylamine (TEA) to your mobile phase (e.g., Hexane/EtOAc + 1% TEA).

  • Column Pre-treatment (The "Slurry" Method):

    • Pack the column with silica using a solvent containing 5% TEA.

    • Flush with 2 column volumes (CV) of the starting eluent (containing 1% TEA) to equilibrate.

    • Why? This saturates the acidic silanol sites with TEA, allowing your naphthyridine to elute as a tight band [2].

  • Alternative Stationary Phase: If streaking persists, switch to Neutral Alumina (Brockmann Grade III) . Alumina is less acidic than silica and often resolves basic heterocycles without additives.

Q: I am seeing a "ghost" peak or broad hump eluting after my main product. What is it?

A: This is likely the hydrobromide or hydroiodide salt of your product formed during the reaction or workup. The free base and the salt have different retention times.

  • Fix: Wash your crude reaction mixture with saturated aqueous

    
     before chromatography to ensure the material is 100% free base.
    
Module 2: Stability & Iodine Scavenging

Q: My crude reaction mixture is dark purple/brown, and the color persists in the organic layer. Is my product decomposing?

A: The purple color indicates free molecular iodine (


), which is a common byproduct in iodination reactions (e.g., using 

or

). While not necessarily decomposition, free iodine can promote oxidative side reactions.

Protocol: Thiosulfate Quench [1][2]

  • The Wash: Shake the organic layer with a 10% Sodium Thiosulfate (

    
    )  solution.
    
  • Visual Endpoint: The organic layer should turn from purple/brown to pale yellow or orange immediately.

  • Causality: Thiosulfate reduces lipophilic

    
     (purple) to water-soluble iodide ions (
    
    
    
    ), partitioning them into the aqueous phase [3].

Q: I isolated the solid, but it turned black after sitting on the bench overnight. Why?

A: The C8-Iodine bond in 1,7-naphthyridines is photosensitive.

  • Immediate Action: Re-purify via a short silica plug (filtration) to remove the decomposition products.

  • Prevention: Store the purified solid in an amber vial, under Argon, at -20°C. Wrap the column in aluminum foil during chromatography if the separation takes longer than 2 hours.

Module 3: Separation of Impurities

Q: I cannot separate the 5-bromo-8-iodo product from the unreacted 5-bromo-8-hydroxy (or -one) starting material.

A: These two species have drastically different polarities, but they can co-elute if the "hydroxy" form tautomerizes or aggregates.

Data Comparison Table: Physicochemical Properties

CompoundPolarityPredicted Rf (30% EtOAc/Hex)Solubility (DCM)Interaction Mode
5-Bromo-8-iodo-1,7-naphthyridine Moderate0.4 - 0.6HighVan der Waals / H-bond acceptor
5-Bromo-1,7-naphthyridin-8-one High0.05 - 0.1LowH-bond donor/acceptor (Dimerizes)
5,8-Dibromo impurity Low0.5 - 0.7HighNon-polar

Strategy:

  • Solvent System: Use Dichloromethane (DCM) / Methanol (95:5) instead of Hexane/EtOAc. The alcohol helps break up the H-bonded dimers of the starting material, keeping it at the baseline while your iodinated product elutes.

  • Trituration: If chromatography fails, suspend the crude solid in cold Diethyl Ether . The iodinated product is often soluble, while the amide/hydroxy starting material will remain as a solid precipitate. Filter and concentrate the filtrate.[3]

Decision Workflows (Visualized)

Workflow 1: Purification Method Selection

This decision tree helps you select the correct purification method based on crude purity and solubility.

Purification_Decision Start Crude Reaction Mixture Check_Color Is mixture Purple/Brown? Start->Check_Color Thiosulfate Wash with 10% Na2S2O3 Check_Color->Thiosulfate Yes TLC_Check TLC Analysis (Hex/EtOAc 7:3) Check_Color->TLC_Check No Thiosulfate->TLC_Check Streaking Streaking observed? TLC_Check->Streaking Add_TEA Add 1% TEA to Eluent OR Use Alumina Streaking->Add_TEA Yes Separation Separation from SM? Streaking->Separation No Column Flash Chromatography (DCM/MeOH Gradient) Add_TEA->Column Trituration Triturate with Et2O (SM is insoluble) Separation->Trituration Poor ($Delta$Rf < 0.1) Separation->Column Good ($Delta$Rf > 0.1) Final Pure 5-Bromo-8-iodo-1,7-naphthyridine Trituration->Final Column->Final

Figure 1: Decision matrix for selecting the optimal purification route based on crude mixture characteristics.

Workflow 2: Column Packing for Basic Heterocycles

Standard packing leads to band broadening. Follow this specific "Slurry with Additive" protocol.

Column_Packing Step1 1. Prepare Slurry Silica + Hexane + 5% TEA Step2 2. Pour & Settle Allow silica to settle tightly Step1->Step2 Step3 3. Flush Column 2 CV of Hexane + 1% TEA Step2->Step3 Step4 4. Load Sample Dissolve in min. DCM Step3->Step4 Step5 5. Elute Gradient: Hex -> EtOAc (+1% TEA) Step4->Step5

Figure 2: Step-by-step column packing protocol to prevent silica-amine interactions.

Experimental Protocol Summary

Standard Recrystallization (Non-Chromatographic)

Best for scales > 5 grams where chromatography is expensive.

  • Dissolution: Dissolve the crude solid in a minimum amount of boiling Ethyl Acetate (EtOAc) .

  • Precipitation: Slowly add hot Hexanes until the solution becomes slightly turbid.

  • Cooling: Allow to cool to room temperature, then place in a fridge (4°C) for 12 hours.

  • Filtration: Collect the pale yellow needles/solid.

  • Wash: Wash with cold 10% EtOAc in Hexanes.

Storage & Handling[4]
  • Container: Amber glass vial with Teflon-lined cap.

  • Atmosphere: Argon or Nitrogen flush recommended.

  • Temperature: -20°C for long-term storage (>1 month).

References

  • BenchChem. (2025).[4][5][6][7] Synthesis and Manufacturing of 5-Bromo-8-methoxy-1,7-naphthyridine. Retrieved from

  • ChemicalBook. (2025).[6] 5-Bromo-1,7-naphthyridin-8-ylamine Properties and Purification. Retrieved from

  • Reddit ChemPros. (2021).[8] Removal of Iodine from Reaction Mixtures: Best Practices. Retrieved from

  • ResearchGate. (2021). How to remove iodine from reaction mixture after synthesis. Retrieved from

  • University of Oxford. (2024). Chromatography-Free Preparation of Halogenated Intermediates. Retrieved from

Sources

Troubleshooting

Technical Support Center: C-8 Regioselective Functionalization of Purines

Ticket ID: C8-REGIO-OPT-2024 Status: Open Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division Executive Summary: The Temperature-Selectivity Nexus Welcome to the technical support hub for C...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: C8-REGIO-OPT-2024 Status: Open Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Executive Summary: The Temperature-Selectivity Nexus

Welcome to the technical support hub for C-8 regioselective substitution . You are likely here because the C-8 position of the purine scaffold is electronically unique—it is the most acidic C-H bond (pKa ~8.8 in purine nucleosides) yet prone to competing N-alkylation (N7/N9) or C-2/C-6 attack depending on the reaction manifold.

Temperature is your primary control lever for distinguishing between Kinetic Control (Lithiation/Magnesiation) and Thermodynamic/Activation Energy Control (Transition Metal Catalysis). This guide troubleshoots these specific regimes.

Module 1: Cryogenic Metalation (Kinetic Control)

Target: Direct C-H functionalization via Lithiation or Magnesiation. Temperature Regime: -78°C to -40°C.

The Core Mechanism

At cryogenic temperatures, you are exploiting the acidity of the C-8 proton. The goal is to generate a C-8 metallated species (Lithium, Magnesium, or Zinc) faster than the rate of nucleophilic attack on the pyrimidine ring or competing "Halogen Dance" isomerization.

Standard Operating Procedure (SOP-01): TMP-Mediated C-8 Magnesiation

Based on Knochel-type protocols.

  • Preparation: Flame-dry flask, Argon atmosphere.

  • Reagent: Prepare TMPMgCl·LiCl (Turbo-Hauser base).

  • Cooling: Cool substrate (e.g., 6-chloropurine derivative) in THF to -60°C .

    • Critical: Do not use -78°C if solubility is poor, but do not exceed -40°C during base addition.

  • Addition: Add TMPMgCl·LiCl dropwise over 5 minutes.

  • Incubation: Stir at -60°C for 15-30 minutes .

    • Checkpoint: Aliquot quench with D2O. NMR should show >95% D-incorporation at C-8.

  • Trapping: Add electrophile (E+) at -60°C.

  • Ramp: Allow to warm slowly to 25°C only after E+ addition is complete.

Troubleshooting Guide: Cryogenic Failures
SymptomProbable CauseCorrective Action
Low Yield / SM Recovery Temperature too low for deprotonation kinetics.Increase metallation temp from -78°C to -50°C. C-8 acidity varies with C-6 substituents.
C-6 Substitution (Nucleophilic Attack) Temperature too high during base addition.Hard nucleophiles (RLi) attack C-6 at > -60°C. Switch to bulky bases (TMP-MgCl) or lower temp.
Isomer Scrambling (Halogen Dance) "Halogen Dance" migration of C-6 halide to C-8.This isomerization is rapid at > -78°C. If your substrate has a C-6 iodide, strictly maintain -78°C.
Decomposition upon Warming Unstable metallated intermediate.Transmetalate to Zinc (add ZnCl2 at -60°C) before warming. Organozincs are thermally more stable.

Module 2: Transition Metal Catalyzed C-H Activation

Target: Direct Arylation/Alkylation (Pd, Ru, Cu). Temperature Regime: 100°C to 160°C (Thermal or Microwave).

The Core Mechanism

Unlike lithiation, this requires high thermal energy to overcome the activation barrier for C-H bond cleavage (often the Rate Determining Step). However, regioselectivity here is dictated by the electrophilicity of the metal center and the acidity of the C-H bond.

SOP-02: Pd-Catalyzed C-8 Arylation

Optimized for C-8 selectivity over C-2.

  • Catalyst System: Pd(OAc)2 (5 mol%) + Phosphine Ligand (e.g., PPh3 or XPhos).

  • Base: Cs2CO3 or CuI (co-catalyst).

  • Solvent: DMA or DMF (High boiling point required).

  • Temperature Ramp:

    • Thermal: Heat rapidly to 140-160°C . Slow heating promotes decomposition.

    • Microwave: 150°C for 1-2 hours is often superior to 24h thermal reflux.

  • Additives: Pivalic acid (30 mol%) can act as a proton shuttle, lowering the activation energy for the C-H cleavage step.

Troubleshooting Guide: High-Temp Catalysis
SymptomProbable CauseCorrective Action
C-2 vs C-8 Mixture Electronic Bias.Electron-donating groups at C-6 (e.g., -NMe2) can activate C-2.[1] Increase temp to 160°C to favor the thermodynamic C-8 product, or switch to Cu-catalysis which is highly C-8 specific.
Palladium Black Formulation Ligand dissociation at high T.Increase ligand loading to 2:1 or 3:1 (L:Pd). Switch to thermally stable ligands like phenanthroline.
N9-Arylation (Side Reaction) N-H deprotonation competes.Protect N9/N7 with benzyl or THP. Free N-H purines are poor substrates for C-H activation at high temps.

Module 3: Radical Functionalization (Minisci)

Target: C-8 Alkylation via Nucleophilic Radicals. Temperature Regime: 50°C to 80°C.

The Core Mechanism

Radical addition to the electron-deficient purine ring. The C-8 position is the most electrophilic site on the imidazole ring, making it the "radical sink."

  • Temperature Control: Elevated temperatures (50-80°C) are often needed to decompose the radical initiator (e.g., persulfate or peroxide), but too high causes radical dimerization.

Visualizing the Decision Pathway

The following diagram illustrates the logical flow for selecting the correct methodology and temperature regime based on your substrate and desired outcome.

C8_Decision_Matrix Start START: C-8 Functionalization Substrate_Check Is N9/N7 Protected? Start->Substrate_Check Protect_First Action: Protect N-H (Bn, THP, SEM) Substrate_Check->Protect_First No Method_Select Select Reaction Class Substrate_Check->Method_Select Yes Protect_First->Method_Select Path_Lithiation Lithiation/Magnesiation (Electrophiles: I2, CHO, R-X) Method_Select->Path_Lithiation Path_Pd TM Catalysis (C-H Activation) (Coupling: Aryl-X) Method_Select->Path_Pd Path_Radical Minisci (Radical) (Coupling: Alkyl-COOH) Method_Select->Path_Radical Temp_Lith Temp: -78°C to -60°C (Kinetic Control) Path_Lithiation->Temp_Lith Temp_Pd Temp: 140°C - 160°C (Thermodynamic Control) Path_Pd->Temp_Pd Temp_Rad Temp: 50°C - 80°C (Initiator Dependent) Path_Radical->Temp_Rad Risk_Lith Risk: Halogen Dance Fix: Keep < -78°C Temp_Lith->Risk_Lith Risk_Pd Risk: C-2 Regioisomer Fix: Add PivOH / Cu-cocat Temp_Pd->Risk_Pd

Figure 1: Decision Matrix for C-8 Functionalization. Selects temperature regime based on reaction mechanism (Kinetic vs. Thermodynamic).

Frequently Asked Questions (FAQ)

Q1: I am using n-BuLi at -78°C, but I see significant degradation of my 6-chloropurine substrate. Why? A: Nucleophilic Attack. n-BuLi is a strong nucleophile and can attack the C-6 position (SNAr) even at low temperatures.

  • Fix: Switch to non-nucleophilic bases like LiTMP or TMPMgCl·LiCl (Knochel bases). These are sterically hindered and act strictly as bases, preventing C-6 attack [1].

Q2: In Pd-catalyzed arylation, I get a 50:50 mixture of C-8 and C-2 arylation. How do I shift this? A: Acidity Modulation. The C-8 proton is generally more acidic, but C-2 can become active if the C-6 substituent is electron-donating (e.g., -NH2, -OMe).

  • Fix: Use CuI (10-20 mol%) as a co-catalyst. Copper facilitates a more regioselective C-H activation at the acidic C-8 position compared to Pd alone. Additionally, ensure your temperature is high (>140°C) to ensure reversibility of any kinetic C-2 metalation [2][4].

Q3: Can I perform C-8 functionalization without protecting the N-9 position? A: Generally, No . Free N-H protons are far more acidic (pKa ~15 in DMSO) than the C-8 proton (pKa ~30+). Bases will deprotonate N-9 first, forming an anionic species that is unreactive toward further C-H activation (due to coulombic repulsion).

  • Exception: Some radical (Minisci) reactions can tolerate free N-H, but yields are typically lower [3].

References

  • Regioselective Functionalization of Purine Derivatives at Positions 8 and 6 Using Hindered TMP-Amide Bases of Zn and Mg. Source: ResearchGate (Knochel et al.) URL:[Link]

  • Palladium-Catalyzed C8-Selective C–H Arylation of Quinoline N-Oxides: Insights into the Electronic, Steric, and Solvation Effects. Source: ACS Catalysis / NIH URL:[Link]

  • Radical-Based Regioselective C–H Functionalization of Electron-Deficient Heteroarenes (Minisci). Source: Journal of the American Chemical Society URL:[2][Link]

  • Direct Regioselective C-H Cyanation of Purines. Source: MDPI Molecules URL:[Link]

Sources

Optimization

Technical Support Center: Oxidative Addition in Electron-Deficient Naphthyridines

Welcome to the technical support center for troubleshooting oxidative addition rates in electron-deficient naphthyridines. This guide is designed for researchers, scientists, and drug development professionals who are en...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for troubleshooting oxidative addition rates in electron-deficient naphthyridines. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with this critical bond-forming step in their synthetic workflows. The electron-deficient nature of the naphthyridine core, coupled with the coordinating ability of its nitrogen atoms, presents a unique set of challenges for achieving efficient palladium-catalyzed cross-coupling reactions. This resource provides in-depth, field-proven insights in a direct question-and-answer format to help you diagnose and resolve common issues encountered during your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: My oxidative addition to a chloro- or bromo-naphthyridine is extremely slow or fails to initiate. What are the most likely causes?

Answer:

Slow or failed oxidative addition to electron-deficient halonaphthyridines is a common challenge. The primary reason often lies in the electronic properties of the substrate and the nature of the palladium catalyst. The electron-withdrawing character of the naphthyridine ring deactivates the C-X bond (where X is Cl or Br) towards oxidative addition.[1][2] Additionally, the nitrogen lone pairs on the naphthyridine ring can coordinate to the palladium(0) center, potentially leading to catalyst inhibition or the formation of off-cycle, unreactive complexes.[3]

Here is a systematic approach to troubleshooting this issue:

  • Enhance Catalyst Nucleophilicity with Ligand Choice: The oxidative addition step is often the rate-determining step in these cross-coupling reactions.[1] To overcome the electron deficiency of the naphthyridine, a highly electron-rich and sterically bulky phosphine ligand is crucial. These ligands promote the formation of a more nucleophilic, monoligated L1Pd(0) active species, which is more reactive towards the electron-poor aryl halide.[4][5] Standard ligands like triphenylphosphine (PPh₃) are often insufficient for these challenging substrates.[3]

    • Recommended Ligands: Consider switching to Buchwald-type biaryl phosphine ligands (e.g., SPhos, XPhos, RuPhos) or bulky N-heterocyclic carbenes (NHCs).[1][6][7] These have proven effective in promoting oxidative addition to challenging heteroaryl chlorides.[2]

  • Re-evaluate Your Palladium Precatalyst: The choice of palladium source is critical for efficiently generating the active Pd(0) species.[8] Using a well-defined Pd(II) precatalyst that is readily reduced in situ can be more reliable than using Pd(0) sources like Pd₂(dba)₃, which can vary in purity.[4]

    • Recommended Precatalysts: Buchwald's G2, G3, or G4 palladacycle precatalysts are designed for facile activation to the active monoligated Pd(0) species and have shown significant improvements in the Suzuki-Miyaura coupling of chloro-heterocyles.[6][9] PEPPSI-type precatalysts are also a robust option.[9]

  • Halide Identity: If feasible, switching from a chloronaphthyridine to a bromonaphthyridine or, even better, an iodonaphthyridine will significantly increase the rate of oxidative addition.[5] The C-I bond is weaker and more readily cleaved by the palladium catalyst.

Question 2: I am observing significant catalyst decomposition and the formation of palladium black. How can I improve catalyst stability?

Answer:

The formation of palladium black indicates that your active Pd(0) catalyst is aggregating and precipitating out of solution, rendering it inactive. This is a common issue, particularly at the elevated temperatures often required for these reactions.

  • Ligand Steric Bulk: The steric hindrance provided by bulky ligands not only promotes the formation of the active monoligated Pd(0) species but also kinetically stabilizes it against aggregation.[4] If you are using smaller ligands, switching to more sterically demanding ones like those mentioned in the previous section can mitigate this decomposition pathway.

  • Precatalyst Strategy: The use of well-defined precatalysts can lead to a more controlled and sustained generation of the active catalyst, minimizing the concentration of "free" Pd(0) that can aggregate.[8][9]

  • Reaction Concentration: In some cases, running the reaction at a slightly higher concentration can help to keep the catalyst in the soluble, active form. However, this must be balanced with the potential for increased bimolecular decomposition pathways.

Question 3: My reaction is sensitive to the choice of base and solvent. What are the best practices for selecting these reaction parameters?

Answer:

The base and solvent play crucial roles beyond simply neutralizing the acid generated in the reaction. They can influence the rate of catalyst activation, the solubility of reactants, and the stability of intermediates in the catalytic cycle.

  • Base Selection: A strong, non-nucleophilic base is typically required. The choice of base can be critical for the reduction of Pd(II) precatalysts to the active Pd(0) species.[9]

    • Commonly Used Bases: Potassium phosphate (K₃PO₄), cesium carbonate (Cs₂CO₃), and sodium tert-butoxide (NaOtBu) are frequently used.[3] It is essential that the base is anhydrous and finely ground to ensure its reactivity.[3]

  • Solvent Effects: The polarity of the solvent can influence the mechanism and rate of oxidative addition.[10] For SN2-type mechanisms with polarized substrates, polar solvents can accelerate the reaction.[11]

    • Recommended Solvents: Anhydrous, degassed aprotic polar solvents like 1,4-dioxane, toluene, or THF are commonly employed. It is crucial to thoroughly degas all solvents to prevent oxidation of the Pd(0) catalyst.[3]

Experimental Protocols

Protocol 1: General Procedure for a Trial Suzuki-Miyaura Coupling of a Chloronaphthyridine

This is a generalized starting point and should be optimized for your specific substrates.

Materials:

  • Chloronaphthyridine (1.0 equiv)

  • Arylboronic acid (1.5 equiv)

  • Palladium precatalyst (e.g., SPhos-G3) (2 mol%)

  • SPhos ligand (2 mol%)

  • Anhydrous K₃PO₄ (3.0 equiv, finely ground)

  • Anhydrous, degassed 1,4-dioxane

Procedure:

  • To a flame-dried Schlenk flask, add the chloronaphthyridine, arylboronic acid, palladium precatalyst, SPhos ligand, and K₃PO₄.

  • Evacuate and backfill the flask with argon or nitrogen three times.

  • Add the degassed 1,4-dioxane via syringe.

  • Heat the reaction mixture to 100 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS.

Data Presentation

Table 1: Influence of Ligand on Oxidative Addition Success

LigandElectron-Donating AbilitySteric BulkTypical Outcome with Chloro-Naphthyridines
PPh₃ModerateModerateOften slow or no reaction
P(o-tolyl)₃HighHighImproved rates over PPh₃
Buchwald Ligands (e.g., SPhos, XPhos)Very HighVery HighGenerally successful, good to excellent yields
NHC Ligands (e.g., IPr)Very HighVery HighOften highly effective, even at lower temperatures

Visualizations

Catalytic Cycle of Oxidative Addition

Oxidative Addition Catalytic Cycle Figure 1: Palladium-Catalyzed Cross-Coupling Cycle Pd0 LₙPd(0) (Active Catalyst) OA_complex LₙPd(II)(Ar)(X) (Oxidative Addition Complex) Pd0->OA_complex Oxidative Addition Transmetalation Transmetalation (with R-M') OA_complex->Transmetalation RE_complex LₙPd(II)(Ar)(R) Transmetalation->RE_complex Product Ar-R (Coupled Product) RE_complex->Product Reductive Elimination Product->Pd0 Substrate Ar-X (Naphthyridine) Substrate->Pd0 Coupling_Partner R-M' Coupling_Partner->OA_complex

Caption: The catalytic cycle for palladium-catalyzed cross-coupling, highlighting the key oxidative addition step.

Troubleshooting Workflow

Troubleshooting Workflow Figure 2: Troubleshooting Decision Tree for Slow Oxidative Addition start Problem: Slow or No Reaction check_catalyst Is the catalyst system appropriate? (Ligand, Precatalyst) start->check_catalyst check_conditions Are the reaction conditions optimal? (Solvent, Base, Temperature) check_catalyst->check_conditions Yes solution_ligand Solution: Switch to bulky, electron-rich ligand (e.g., SPhos, XPhos, NHC) check_catalyst->solution_ligand No solution_precatalyst Solution: Use a well-defined precatalyst (e.g., Buchwald G3/G4) check_catalyst->solution_precatalyst No check_reagents Are the reagents pure and dry? check_conditions->check_reagents Yes solution_conditions Solution: Screen different anhydrous bases (K₃PO₄, Cs₂CO₃) and degassed solvents (Dioxane, Toluene). Increase temperature. check_conditions->solution_conditions No solution_reagents Solution: Use fresh, pure reagents. Ensure anhydrous conditions. check_reagents->solution_reagents No

Caption: A logical workflow to diagnose and solve common issues with slow oxidative addition rates.

References

  • Green, J. C., et al. (2005). Oxidative addition of aryl chlorides to palladium N-heterocyclic carbene complexes and their role in catalytic arylamination. Journal of Organometallic Chemistry, 690(24-25), 6098-6110. [Link]

  • Grasa, G. A., et al. (2002). Oxidative addition of aryl chlorides to a palladium N-heterocyclic carbene complex and the catalytic amination of aryl chlorides. Organometallics, 21(14), 2866-2873. [Link]

  • Leitch, D. C., et al. (2021). Different Oxidative Addition Mechanisms for 12- and 14-Electron Palladium(0) Explain Ligand-Controlled Divergent Site Selectivity. Journal of the American Chemical Society, 143(31), 12065-12074. [Link]

  • Hazari, N., et al. (2017). Well-defined nickel and palladium precatalysts for cross-coupling. Nature Reviews Chemistry, 1(9), 0068. [Link]

  • Bhaskaran, S., & Mathew, B. (2018). Application of Palladium Based Precatalytic Systems in the Suzuki‐Miyaura Cross‐Coupling Reactions of Chloro‐Heterocycles. ChemistrySelect, 3(42), 11847-11868. [Link]

  • Mathew, B., & Bhaskaran, S. (2018). Application of Palladium Based Precatalytic Systems in the Suzuki‐Miyaura Cross‐Coupling Reactions of Chloro‐Heterocycles. ChemistrySelect, 3(42), 11847-11868. [Link]

  • van der Boom, M. E., et al. (2015). Mechanistic Aspects of Aryl-Halide Oxidative Addition, Coordination Chemistry, and Ring-Walking by Palladium. Chemistry – A European Journal, 21(40), 14135-14144. [Link]

  • Colacot, T. J. (2020). Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications. Accounts of Chemical Research, 53(10), 2321-2336. [Link]

  • Stille, J. K. (1986). The Palladium-Catalyzed Cross-Coupling Reactions of Organotin Reagents with Organic Electrophiles. Angewandte Chemie International Edition in English, 25(6), 508-524. [Link]

  • Scattolin, T., & Nolan, S. P. (2024). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. [Link]

  • Movassaghi, M., & Hill, M. D. (2006). Rapid Synthesis of Highly Substituted 1,6-Naphthyridines Via Heteroaryl Ditriflates. The Journal of Organic Chemistry, 71(25), 9508-9511. [Link]

  • Buchwald, S. L., & Hartwig, J. F. (2008). Buchwald–Hartwig amination. Chemical Society Reviews, 37(11), 2347-2350. [Link]

  • Hartwig, J. F., et al. (1999). Mechanistic Studies of the Palladium-Catalyzed Amination of Aryl Halides and the Oxidative Addition of Aryl Bromides to Pd(BINAP)2. Journal of the American Chemical Society, 121(7), 1473-1487. [Link]

  • Larock, R. C. (2006). Synthesis of heterocycles via palladium-catalyzed oxidative addition. Chemical Reviews, 106(11), 4644-4680. [Link]

  • Doyle, A. G., et al. (2022). Computational and experimental studies of oxidative addition and intermolecular transmetallation. Nature Chemistry, 14(7), 818-825. [Link]

  • Surry, D. S., & Buchwald, S. L. (2011). Addressing Challenges in Palladium-Catalyzed Cross-Coupling Reactions Through Ligand Design. ChemInform, 42(33). [Link]

  • Powers, D. C., & Ritter, T. (2015). Kinetics and Thermodynamics of the Oxidative Addition of Aryl Bromides at Palladium(I) to Form Palladium(III) Complexes. ChemRxiv. [Link]

  • Chen, B., et al. (2017). Computational Study of Ni-Catalyzed C-H Functionalization: Factors That Control the Competition of Oxidative Addition and Radical Pathways. Journal of the American Chemical Society, 139(29), 9909-9920. [Link]

  • Mohammed, S., & Khalid, M. (2019). A flexible synthesis of naphthyridine derivatives through diazotization, triflation, and Suzuki reaction. Indian Journal of Heterocyclic Chemistry, 29(1), 21-25. [Link]

  • Gschnaidt, J., et al. (2004). Palladium-catalyzed cross-coupling reactions for the synthesis of 6, 8-disubstituted 1,7-naphthyridines: a novel class of potent and selective phosphodiesterase type 4D inhibitors. Bioorganic & Medicinal Chemistry Letters, 14(7), 1785-1789. [Link]

  • Barrios-Landeros, F., & Hartwig, J. F. (2009). Effect of Ligand Steric Properties and Halide Identity on the Mechanism for Oxidative Addition of Haloarenes to Trialkylphosphine Pd(0) Complexes. Journal of the American Chemical Society, 131(23), 8141-8154. [Link]

  • Khan, I., et al. (2020). Role of Pyridine Nitrogen in Palladium-Catalyzed Imine Hydrolysis: A Case Study of (E)-1-(3-bromothiophen-2-yl)-N-(4-methylpyridin-2-yl)methanimine. Molecules, 25(21), 5174. [Link]

  • Reddit. (2024). Failed suzuki coupling, any suggenstions? r/Chempros. [Link]

  • ACS Green Chemistry Institute Pharmaceutical Roundtable. (2017). Buchwald-Hartwig Amination. Reagent Guides. [Link]

  • Ananikov, V. P., et al. (2024). Computational analysis of R–X oxidative addition to Pd nanoparticles. Chemical Science, 15(25), 9478-9490. [Link]

  • LibreTexts Chemistry. (2023). Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

  • LibreTexts Chemistry. (2022). 4.9: Oxidative Addition of Polar Reagents. Chemistry LibreTexts. [Link]

  • Shaffer, D. W., et al. (2012). Ligand Effects on the Oxidative Addition of Halogens to (dpp-nacnacR)Rh(phdi). Inorganic Chemistry, 51(11), 6167-6177. [Link]

  • Bickelhaupt, F. M., et al. (2002). Mechanistic Pathways for Oxidative Addition of Aryl Halides to Palladium(0) Complexes: A DFT Study. Organometallics, 21(12), 2537-2546. [Link]

  • Ananikov, V. P., et al. (2024). Computational analysis of R-X oxidative addition to Pd nanoparticles. Chemical Science, 15(25), 9478-9490. [Link]

  • Organic Chemistry Portal. (2024). Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link]

  • Colacot, T. J. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development, 26(7), 1933-1943. [Link]

  • Scattolin, T., & Nolan, S. P. (2024). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. [Link]

  • Epistemeo. (2012). The Buchwald-Hartwig Amination Reaction. YouTube. [Link]

  • Davies, I. W., et al. (2024). How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture. Frontiers in Catalysis, 4. [Link]

  • Kumar, A., & Sharma, U. (2023). Multicomponent strategies for synthesizing naphthyridine derivatives: recent advances and mechanistic insights. Organic & Biomolecular Chemistry, 21(32), 6527-6552. [Link]

  • Bickelhaupt, F. M., et al. (2002). The mechanism of the oxidative addition of aryl halides to Pd-catalysts: a DFT investigation. Dalton Transactions, (22), 4193-4201. [Link]

  • Sigman, M. S., et al. (2022). Investigating Oxidative Addition Mechanisms of Allylic Electrophiles with Low-Valent Ni/Co Catalysts Using Electroanalytical and Data Science Techniques. Journal of the American Chemical Society, 144(43), 20056-20066. [Link]

  • Wang, Y., et al. (2022). Enhancing stability by trapping palladium inside N-heterocyclic carbene-functionalized hypercrosslinked polymers for heterogeneous C-C bond formations. Nature Communications, 13(1), 1-11. [Link]

  • Professor Dave Explains. (2023). Organometallic Reactions Part 2: Oxidative Addition. YouTube. [Link]

  • Farghaly, T. A., et al. (2020). New Palladium(II)-Complex Based on Nitrogen Rich Ligand Efficient Precatalyst for C–C Cross-Coupling in Water Under Microwaves Irradiation. Journal of Inorganic and Organometallic Polymers and Materials, 30(10), 4036-4048. [Link]

  • LibreTexts Chemistry. (2023). 24.7B: Oxidative Addition. Chemistry LibreTexts. [Link]

  • Toste, F. D., et al. (2011). Palladium-Catalyzed Dynamic Kinetic Asymmetric Transformations of Vinyl Aziridines with Nitrogen Heterocycles: Rapid Access to Biologically Active Pyrroles and Indoles. Journal of the American Chemical Society, 133(44), 17694-17697. [Link]

  • Reiser, O. (2012). ChemInform Abstract: Naphthidine Di(radical Cation)s-Stabilized Palladium Nanoparticles for Efficient Catalytic Suzuki—Miyaura Cross-Coupling Reactions. ChemInform, 43(21). [Link]

Sources

Reference Data & Comparative Studies

Validation

Reactivity comparison: 5-Bromo-8-iodo-1,7-naphthyridine vs 5-Bromo-8-chloro-1,7-naphthyridine

This guide provides an in-depth technical comparison of 5-Bromo-8-iodo-1,7-naphthyridine and 5-Bromo-8-chloro-1,7-naphthyridine , designed for researchers requiring precise regiochemical control in drug discovery. Execut...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of 5-Bromo-8-iodo-1,7-naphthyridine and 5-Bromo-8-chloro-1,7-naphthyridine , designed for researchers requiring precise regiochemical control in drug discovery.

Executive Summary: The "Warhead" vs. The "Architect"

In the design of kinase inhibitors and complex heterocycles, the choice between the 8-Iodo and 8-Chloro analogues of 5-bromo-1,7-naphthyridine is not merely about leaving group ability—it is a strategic decision that dictates the order of functionalization .

  • 5-Bromo-8-iodo-1,7-naphthyridine (The "Warhead"):

    • Primary Trait: Extreme reactivity at the C8 position.

    • Best For: Rapid, high-yielding functionalization of C8 via Palladium (Pd)-catalyzed cross-couplings.

    • Limitation: Difficult to functionalize C5 without first reacting at C8.

  • 5-Bromo-8-chloro-1,7-naphthyridine (The "Architect"):

    • Primary Trait: Orthogonal reactivity.

    • Best For: Selective functionalization of C5 (via Pd-coupling) while preserving the C8 chloride for later stages, or selective C8 functionalization via Nucleophilic Aromatic Substitution (

      
      ).
      
    • Advantage: Enables synthetic routes that are impossible with the iodo-analogue.

Structural & Electronic Analysis

The 1,7-naphthyridine scaffold is an electron-deficient bicycle. Understanding the electronic bias is critical for predicting regioselectivity.

Electronic Activation Map
  • Position 8 (Alpha to N7): This position is adjacent to the pyridine nitrogen (N7). The inductive effect (-I) and mesomeric withdrawal of the nitrogen make C8 highly electrophilic. It is the "hotspot" for nucleophilic attack (

    
    ) and facilitates oxidative addition.
    
  • Position 5 (Beta to N7, Para to Bridge): This position resides in the fused ring. While still electron-deficient compared to benzene, it lacks the direct activation of an adjacent nitrogen. It behaves similarly to a 3-bromopyridine.

Reactivity Hierarchy Table
Feature5-Bromo-8-iodo-1,7-naphthyridine 5-Bromo-8-chloro-1,7-naphthyridine
C8 Reactivity (Pd) High (Fastest) . Reacts before C5-Br.Low . Reacts after C5-Br (usually).
C8 Reactivity (

)
High . Excellent leaving group.High . Good leaving group (activated).
C5 Reactivity (Pd) Moderate . Reacts after C8-I.High (Relative) . Reacts before C8-Cl.
Primary Use Case Installing critical R-groups at C8 first.Installing R-groups at C5 first; or

at C8.

Visualizing the Regioselectivity Pathways

The following diagram illustrates the divergent synthetic pathways accessible by choosing the correct starting material.

ReactivityPathways Start_I 5-Bromo-8-iodo (Starting Material) Prod_C8_Sub 8-Substituted-5-Bromo (C8 Functionalized) Start_I->Prod_C8_Sub Pd-Coupling (Suzuki/Sonogashira) Selectivity: C8 >> C5 Start_Cl 5-Bromo-8-chloro (Starting Material) Start_Cl->Prod_C8_Sub SNAr (Nucleophilic Subst.) Selectivity: C8 >> C5 Prod_C5_Sub 5-Substituted-8-Chloro (C5 Functionalized) Start_Cl->Prod_C5_Sub Pd-Coupling (Suzuki) Selectivity: C5-Br > C8-Cl Final_I 5,8-Disubstituted (C8 First) Prod_C8_Sub->Final_I Pd-Coupling at C5 Final_Cl 5,8-Disubstituted (C5 First) Prod_C5_Sub->Final_Cl Pd-Coupling or SNAr at C8

Figure 1: Divergent synthetic workflows. The Red path (Iodo) forces C8 chemistry first. The Blue path (Chloro) allows C5 chemistry first.

Experimental Guides & Protocols

Scenario A: Selective Functionalization of C8 (Using 8-Iodo)

Objective: Install a sensitive aryl or alkynyl group at C8 without touching the C5-Bromine. Why 8-Iodo? The C-I bond is significantly weaker (~51 kcal/mol) than the C-Br bond (~68 kcal/mol), ensuring oxidative addition occurs exclusively at C8 under mild conditions.

Protocol (Suzuki-Miyaura Coupling):

  • Reagents: 5-Bromo-8-iodo-1,7-naphthyridine (1.0 equiv), Aryl Boronic Acid (1.1 equiv),

    
     (5 mol%), 
    
    
    
    (2.0 equiv).
  • Solvent: 1,4-Dioxane/Water (4:1).

  • Conditions: Stir at 40-50°C for 2-4 hours. Note: Keep temperature low to prevent C5 activation.

  • Workup: Dilute with EtOAc, wash with brine. The C5-Br remains intact for subsequent steps.

Scenario B: Selective Functionalization of C5 (Using 8-Chloro)

Objective: Install an aryl group at C5 while keeping C8 available for a later nucleophilic substitution (e.g., with an amine). Why 8-Chloro? The C-Cl bond is strong (~81 kcal/mol). Standard Pd-catalysts will insert into the C5-Br bond preferentially.

Protocol (Site-Selective Suzuki Coupling):

  • Reagents: 5-Bromo-8-chloro-1,7-naphthyridine (1.0 equiv), Aryl Boronic Acid (1.1 equiv),

    
     (5 mol%), 
    
    
    
    (2.0 equiv).
  • Solvent: Toluene/Ethanol/Water (2:1:1).

  • Conditions: Heat to 90°C for 12 hours.

  • Mechanism: The oxidative addition of Pd(0) to C5-Br is kinetically favored over the electron-deficient but stronger C8-Cl bond.

  • Result: 5-Aryl-8-chloro-1,7-naphthyridine.

Scenario C: at C8 (Works for both, but 8-Chloro is Cost-Effective)

Objective: Introduce an amine at C8. Protocol:

  • Reagents: 5-Bromo-8-chloro-1,7-naphthyridine, Primary Amine (1.2 equiv), DIPEA (2.0 equiv).

  • Solvent: NMP or DMF.

  • Conditions: Heat at 80-100°C .

  • Insight: The reaction proceeds via a Meisenheimer complex stabilized by N7. The C5-Br is inert to these conditions.

Synthesis of the Core Scaffolds[1][2]

If these intermediates are not commercially available, they are synthesized as follows:

  • Precursor: 5-Bromo-1,7-naphthyridin-8(7H)-one.

  • To make 8-Chloro:

    • Reflux precursor in

      
       (neat) for 2 hours.
      
    • Yield: ~85-95%.

  • To make 8-Iodo (Finkelstein-type):

    • Treat the 8-Chloro derivative with NaI (5.0 equiv) and HI (cat.) in MEK or Acetone at reflux.

    • Alternatively: Generate directly from the 8-one using

      
       or 
      
      
      
      .

Decision Matrix

Use this table to select the correct starting material for your specific target molecule.

If your target structure requires...Choose This Core Reasoning
C8-Carbon bond & C5-Carbon bond 5-Bromo-8-iodo React C8-I first (mild Pd), then C5-Br (harsh Pd).
C8-Amine/Ether & C5-Carbon bond 5-Bromo-8-chloro React C5-Br first (Pd), then displace C8-Cl (

).
C5-Functionalization ONLY 5-Bromo-8-chloro C8-Cl is stable enough to survive C5 coupling; C8-I might scramble.
Sensitive functional groups 5-Bromo-8-iodo Allows C8 coupling at room temp/mild heat, preserving sensitive groups.

References

  • Langer, P., et al. (2012). Regioselective palladium(0)-catalyzed cross-coupling reactions of 5,7-dichloro-1,6-naphthyridine. Chemistry - A European Journal. Retrieved from [Link]

  • Garg, A., et al. (2021).[1] A Four-Component Domino Reaction: An Eco-Compatible and Highly Efficient Construction of 1,8-Naphthyridine Derivatives. Journal of Chemistry. Retrieved from [Link]

  • Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to Personal Protective Equipment for Handling 5-Bromo-8-iodo-1,7-naphthyridine

This guide provides essential safety and handling protocols for 5-Bromo-8-iodo-1,7-naphthyridine, a halogenated heterocyclic compound utilized in advanced chemical synthesis. Designed for researchers, chemists, and drug...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides essential safety and handling protocols for 5-Bromo-8-iodo-1,7-naphthyridine, a halogenated heterocyclic compound utilized in advanced chemical synthesis. Designed for researchers, chemists, and drug development professionals, this document moves beyond a simple checklist to instill a deep understanding of the causality behind each safety recommendation. Our objective is to empower you with the knowledge to create a self-validating system of safety, ensuring both personal and laboratory-wide protection.

Understanding the Risks: A Proactive Approach to Safety

5-Bromo-8-iodo-1,7-naphthyridine is a solid, and like many complex organic molecules, its toxicological properties may not be fully characterized.[2] Therefore, a cautious and comprehensive approach to personal protection is paramount. Based on available data for similar compounds, the primary hazards are anticipated to be:

  • Acute Toxicity: Harmful if swallowed.[1]

  • Eye Irritation: Causes serious eye irritation.[1]

  • Respiratory Irritation: May cause respiratory irritation upon inhalation of dust.[1]

  • Skin Irritation: May cause skin irritation upon contact.[1]

Given the presence of bromine and iodine, there is also the potential for the release of hazardous decomposition products under certain conditions, such as high heat.[1]

Core Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential when handling 5-Bromo-8-iodo-1,7-naphthyridine. This ensures redundant layers of protection against unforeseen splashes, spills, or aerosolization of the compound.

Hand Protection: The First Line of Defense
  • Glove Selection: Always wear chemical-resistant gloves. Nitrile gloves are a suitable initial choice for handling solid chemicals. It is crucial to consult the glove manufacturer's compatibility chart for specific chemical resistance data if available. For prolonged handling or when working with solutions of the compound, consider double-gloving.

  • Glove Integrity: Before each use, visually inspect gloves for any signs of degradation, punctures, or tears.

  • Proper Removal: Remove gloves without touching the outside of the glove with bare hands to prevent skin contamination. Dispose of used gloves in the appropriate chemical waste stream.[3]

Eye and Face Protection: Shielding Against Irritants
  • Primary Eye Protection: Chemical splash goggles are mandatory whenever handling 5-Bromo-8-iodo-1,7-naphthyridine, even in small quantities.[3] They provide a seal around the eyes, offering protection from splashes and airborne particles.[3]

  • Secondary Face Protection: When there is a higher risk of splashes, such as during transfers of larger quantities or when working with solutions, a face shield should be worn in conjunction with chemical splash goggles.[3]

Protective Clothing: Minimizing Skin Exposure
  • Laboratory Coat: A flame-resistant lab coat that fits properly and is fully buttoned is the minimum requirement.

  • Apron: For procedures with a higher splash potential, a chemical-resistant apron worn over the lab coat provides an additional layer of protection.

  • Footwear: Closed-toe shoes are mandatory in a laboratory setting. Perforated shoes or sandals are not permitted.[4]

Respiratory Protection: Preventing Inhalation Hazards
  • Engineering Controls: The primary method for controlling respiratory exposure is through engineering controls. Always handle 5-Bromo-8-iodo-1,7-naphthyridine in a certified chemical fume hood to minimize the inhalation of dust or vapors.[1][5]

  • Respirator Use: If engineering controls are not sufficient to maintain exposure below acceptable limits, or during a spill or emergency, appropriate respiratory protection is necessary. A NIOSH-approved respirator with a particulate filter may be required.[6] All personnel requiring respiratory protection must be part of a respiratory protection program that includes medical evaluation and fit testing.[5]

Operational and Disposal Plans

A comprehensive safety plan extends beyond PPE to include proper handling, storage, and disposal procedures.

Handling Procedures
  • Ventilation: All manipulations of 5-Bromo-8-iodo-1,7-naphthyridine should be conducted in a well-ventilated area, preferably a chemical fume hood.[1]

  • Avoiding Dust Formation: Handle the solid material carefully to avoid generating dust.

  • Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[1] Do not eat, drink, or smoke in the laboratory.[1]

Storage
  • Container: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

  • Incompatibilities: Keep away from strong oxidizing agents.[1]

Spill Management
  • Small Spills: For small spills of the solid, carefully sweep up the material, avoiding dust generation, and place it in a sealed container for disposal. The area should then be cleaned with an appropriate solvent and decontaminated.

  • Large Spills: In the event of a large spill, evacuate the area and follow your institution's emergency procedures.[5]

Waste Disposal
  • Halogenated Waste Stream: As a halogenated organic compound, 5-Bromo-8-iodo-1,7-naphthyridine and any contaminated materials (e.g., gloves, weighing paper) must be disposed of in a designated halogenated waste container.[7][8] Do not dispose of this compound down the drain or in the regular trash.

  • Labeling: All waste containers must be clearly labeled with their contents.[7]

  • Regulations: Follow all local, state, and federal regulations for hazardous waste disposal.

Visualizing the PPE Decision Process

The following diagram illustrates the logical workflow for selecting the appropriate level of personal protective equipment when working with 5-Bromo-8-iodo-1,7-naphthyridine.

PPE_Decision_Workflow cluster_assessment Hazard Assessment cluster_ppe PPE Selection cluster_disposal Post-Procedure Start Start: Handling 5-Bromo-8-iodo-1,7-naphthyridine CheckHazards Review Hazards: - Acute Toxicity (oral) - Eye Irritation - Respiratory Irritation - Skin Irritation Start->CheckHazards EngineeringControls Work in a Chemical Fume Hood? CheckHazards->EngineeringControls BasePPE Standard PPE: - Nitrile Gloves - Safety Goggles - Lab Coat - Closed-toe Shoes EngineeringControls->BasePPE Yes NoHood No Fume Hood: Consult EHS Respiratory Protection May Be Required EngineeringControls->NoHood No SplashRisk Splash Risk? BasePPE->SplashRisk EnhancedPPE Enhanced PPE: - Double Gloves - Face Shield - Chemical Apron SplashRisk->EnhancedPPE Yes FinalCheck Final Check: All PPE correctly worn? SplashRisk->FinalCheck No EnhancedPPE->FinalCheck Proceed Proceed with Work FinalCheck->Proceed Yes Stop STOP! Correct PPE FinalCheck->Stop No ProperDisposal Dispose of Waste in Halogenated Waste Stream Proceed->ProperDisposal Stop->FinalCheck Decontaminate Decontaminate Work Area ProperDisposal->Decontaminate WashHands Wash Hands Thoroughly Decontaminate->WashHands End End WashHands->End

Caption: PPE selection workflow for handling 5-Bromo-8-iodo-1,7-naphthyridine.

References

  • Techniques for Handling Air- and Moisture-Sensitive Compounds. Wipf Group, University of Pittsburgh. [Link]

  • Recommended PPE to handle chemicals. Bernardo Ecenarro - BESA. [Link]

  • Personal Protective Equipment. US EPA. [Link]

  • Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group. [Link]

  • Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. United Nations Office on Drugs and Crime. [Link]

  • Section 6C: Protective Equipment. Princeton University Environmental Health and Safety. [Link]

  • Halogenated Solvents. Washington State University Environmental Health & Safety. [Link]

  • Personal Protective Equipment (PPE). CHEMM. [Link]

  • Halogenated Waste. University of Wisconsin-Milwaukee. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.